3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

Core Science & Biosynthesis

Thermodynamic Stability of 3-Substituted Oxazolidine-2,4-diones

Content Type: Technical Guide / Whitepaper Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Executive Summary

The thermodynamic stability of 3-substituted oxazolidine-2,4-diones (e.g., Trimethadione) is a critical parameter in their pharmaceutical application, governed primarily by their susceptibility to base-catalyzed hydrolysis . Unlike their 3-unsubstituted analogs (e.g., Dimethadione), which can form stable anions in alkaline media, 3-substituted derivatives lack an acidic nitrogen proton. This structural feature renders the ring highly electrophilic and prone to irreversible ring opening under physiological and alkaline conditions.

This guide provides a mechanistic analysis of this degradation pathway, quantitative kinetic insights, and a validated experimental protocol for assessing stability during pre-formulation.

Physicochemical Basis of Instability

Structural Architecture

The oxazolidine-2,4-dione scaffold consists of a five-membered heterocycle containing a cyclic carbonate/urea hybrid system.

• C2 Position (Urea-like): Flanked by oxygen and nitrogen. Less electrophilic due to resonance donation from both heteroatoms.

• C4 Position (Ester/Imide-like): Flanked by oxygen and the C5 carbon. This carbonyl is significantly more electrophilic and is the primary site for nucleophilic attack.

• N3 Position (The Critical Variable):

  • Unsubstituted (N-H): The proton is acidic (

    for Dimethadione). In basic conditions ( ), the nitrogen deprotonates to form a resonance-stabilized anion. This negative charge reduces the electrophilicity of the carbonyls, protecting the ring from hydrolysis (electrostatic repulsion of ).

  • Substituted (N-R): Substitution (e.g., N-methyl in Trimethadione) removes the acidic proton. The molecule remains neutral and the carbonyls remain highly electrophilic. Consequently, 3-substituted oxazolidine-2,4-diones are thermodynamically unstable in alkaline aqueous solutions , undergoing rapid hydrolysis compared to their N-H counterparts.

Resonance and Electronic Effects

The stability is further modulated by substituents at the C5 position. Bulky groups (e.g., gem-dimethyl) provide steric hindrance that can retard the rate of hydrolysis, but they do not alter the fundamental mechanism.

Degradation Mechanism: Base-Catalyzed Hydrolysis

The primary thermodynamic instability arises from the attack of the hydroxide ion (

) on the ring. While attack at C2 is theoretically possible, experimental evidence and frontier orbital theory favor attack at the C4 carbonyl .

Mechanistic Pathway[1]

• Nucleophilic Attack:

  attacks the C4 carbonyl carbon, forming a tetrahedral intermediate.

• Ring Opening: The bond between C4 and the ring oxygen cleaves.

• Product Formation: The ring opens to form an acyclic

  -substituted -hydroxy amide (or related carbamate species depending on specific conditions). Under vigorous alkaline conditions, further hydrolysis to the -hydroxy acid and amine may occur.

Pathway Visualization

The following diagram illustrates the degradation pathway for a generic 3-substituted-5,5-dialkyloxazolidine-2,4-dione.

Kinetic Profile

The hydrolysis follows pseudo-first-order kinetics when the pH is held constant (buffered). The observed rate constant (

) is dependent on the concentration of hydroxide ions.

• pH Dependence: The log(

  ) vs. pH profile typically exhibits a slope of +1 in the alkaline region, confirming specific base catalysis.

• Temperature Dependence: Follows the Arrhenius equation. Activation energies (

  ) for this class of ring opening are typically in the range of 15–25 kcal/mol, indicating moderate thermal sensitivity.

Comparative Stability Data

Compound	N-Substituent	C5-Substituents	pKa	Relative Stability (pH 7.4)
Trimethadione	Methyl	Methyl, Methyl	N/A (Neutral)	Low (Susceptible)
Dimethadione	H	Methyl, Methyl	6.13	High (Stabilized as anion)
Paramethadione	Ethyl	Methyl, Ethyl	N/A (Neutral)	Low (Steric effect minor)

Note: Trimethadione is metabolically demethylated to Dimethadione in vivo, but in vitro (formulation), Trimethadione is the unstable species.

Experimental Protocol: Stability Assessment

To rigorously determine the thermodynamic stability and degradation kinetics, the following "self-validating" protocol is recommended. This workflow ensures that degradation is distinguished from experimental artifacts.

Reagents and Buffers

• Buffer Systems: Citrate (pH 3-5), Phosphate (pH 6-8), Borate (pH 9-10). Ionic strength (

  ) should be adjusted to 0.5 M with KCl to minimize salt effects.

• Stock Solution: Prepare 1 mg/mL of the analyte in Acetonitrile (ACN).

Analytical Method (HPLC-UV)

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5

  m, 150 x 4.6 mm).

• Mobile Phase: Isocratic 10% ACN / 90% Phosphate Buffer (10 mM, pH 3.0). Note: Low pH mobile phase quenches the hydrolysis reaction post-injection.

• Detection: UV at 210–220 nm (monitoring the carbonyl absorption).

• Flow Rate: 1.0 mL/min.[1]

Kinetic Workflow

• Initiation: Spike stock solution into pre-thermostated buffer (e.g., 37°C) to a final concentration of 50

  g/mL.

• Sampling: Withdraw aliquots at defined intervals (

  min).

• Quenching: Immediately dilute the aliquot 1:1 with cold 0.1 M HCl. This freezes the base-catalyzed reaction.

• Analysis: Inject into HPLC. Plot

  vs. time.

Protocol Visualization

References

• Gallelli, J. F., & Kostenbauder, H. B. (1963).[2] Kinetics of base-catalyzed hydrolysis of trimethadione. Journal of Pharmaceutical Sciences, 52(7), 649–656.[2] Link

• Butler, T. C. (1953). Quantitative studies of the demethylation of trimethadione (Tridione). Journal of Pharmacology and Experimental Therapeutics, 108(1), 11-17. Link

• Tanaka, E., & Misawa, S. (1992). Pharmacokinetic study of trimethadione and its metabolite in blood, liver and brain by microdialysis in conscious, unrestrained rats. Research Communications in Molecular Pathology and Pharmacology, 89(1), 45-56. Link

• Waddell, W. J., & Butler, T. C. (1959). Calculation of intracellular pH from the distribution of 5,5-dimethyl-2,4-oxazolidinedione (DMO). Journal of Clinical Investigation, 38(5), 720–729. Link

• European Medicines Agency. (2016). Assessment Report: Valproate and related substances. (Context on anticonvulsant stability and degradation profiling). Link

Sources

• 1. Trimetazidine: stability indicating RPLC assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of basecatalyzed hydrolysis of trimethadione - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility profile of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione in organic solvents

The following is an in-depth technical guide regarding the solubility profile and physicochemical behavior of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione .

Executive Summary & Chemical Identity[1][2]

3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is a polar, bifunctional heterocyclic intermediate primarily used in the synthesis of peptidomimetics and pharmaceutical scaffolds. Its solubility behavior is governed by the interplay between its highly polar oxazolidine-2,4-dione core and the basic primary amine side chain.

• Primary Solvents: Water (pH-dependent), DMSO, Methanol.

• Anti-Solvents: Diethyl ether, Hexanes, Heptane.

• Critical Handling Note: The compound is most commonly supplied as a Hydrochloride (HCl) salt (CAS: 1824268-91-8), which drastically alters its solubility compared to the free base. This guide distinguishes between both forms to prevent experimental error.

Chemical Structure & Properties[1][2][3]

Property	Data
IUPAC Name	3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione
CAS No.[1] (HCl Salt)	1824268-91-8
Molecular Weight	144.13 g/mol (Free Base) / 180.59 g/mol (HCl Salt)
Formula	C₅H₈N₂O₃ (Free Base)
pKa (Calculated)	~9.2 (Primary Amine), Non-acidic ring (N-substituted)
LogP	~ -1.2 (Highly Hydrophilic)
H-Bond Donors/Acceptors	1 Donor / 4 Acceptors

Solubility Profile Matrix

The following data categorizes solvent compatibility based on the HCl Salt form, as this is the standard commercial preparation.

Quantitative Solubility Estimates (Ambient Temp, 25°C)

Solvent Class	Specific Solvent	Solubility Rating	Estimated Conc.	Mechanistic Insight
Polar Protic	Water	High	> 50 mg/mL	Ion-dipole interactions; amine protonation stabilizes the salt lattice.
Methanol	High	> 30 mg/mL	Strong H-bonding capability with the dione oxygens and ammonium group.
Ethanol	Moderate	10–20 mg/mL	Reduced dielectric constant compared to MeOH limits salt dissociation.
Polar Aprotic	DMSO	High	> 50 mg/mL	High dielectric constant ( ) effectively solvates the polar cation.
DMF	High	> 40 mg/mL	Excellent solvation of the heterocyclic core.
Acetonitrile	Low	< 1 mg/mL	Lacks H-bond donors required to solvate the chloride anion effectively.
Chlorinated	DCM / Chloroform	Negligible	< 0.1 mg/mL	The HCl salt is too polar for non-polar halogenated solvents.
Non-Polar	Ethyl Acetate	Insoluble	Insoluble	Used as a "trituration solvent" to precipitate the product during purification.
Hexanes	Insoluble	Insoluble	Complete lack of polar interactions.

Critical Note for Free Base Extraction: To extract this compound into organic solvents (e.g., DCM or EtOAc), you must first neutralize the aqueous solution to pH > 10 using NaOH or Na₂CO₃. The Free Base is moderately soluble in DCM and EtOAc but remains partially water-soluble due to its low molecular weight and high polarity.

Mechanistic Solubility Analysis

Understanding the molecular interactions allows for predictive solvent selection in novel workflows.

Structural Polarity Map

The molecule features two distinct polarity zones:

• The Oxazolidine-2,4-dione Ring: A rigid, planar system with two carbonyls and an ether oxygen. It acts as a strong Hydrogen Bond Acceptor (HBA) but lacks donors (when N-substituted).

• The Aminoethyl Tail: A flexible linker ending in a primary amine. In the HCl salt form, this is a charged ammonium species (

  ), dominating the solubility profile and enforcing water/DMSO solubility.

Visualization: Solvation Interactions

The following diagram illustrates the competing forces determining solubility in different media.

Figure 1: Mechanistic drivers of solubility. The ionic nature of the HCl salt necessitates high-dielectric solvents, rendering non-polar solvents ineffective.

Experimental Protocols

Protocol: Saturation Shake-Flask Method

To determine the exact solubility limit for your specific batch (as crystal morphology affects kinetics), use this self-validating protocol.

Reagents:

• Analyte: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione HCl.

• Solvent: Anhydrous DMSO or HPLC-grade Water.

• Standard: Benzoic acid (internal standard for HPLC) or gravimetric analysis.

Workflow:

• Preparation: Add excess solid (~100 mg) to 1.0 mL of solvent in a sealed glass vial.

• Equilibration: Agitate at 25°C for 24 hours (thermostatic shaker).

• Clarification: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE filter.

• Quantification:

  • Gravimetric: Evaporate a known volume of supernatant and weigh the residue.

  • HPLC: Dilute supernatant 100x and analyze via UV (210 nm) against a calibration curve.

Protocol: Free Base Generation & Extraction

If your application requires the compound in organic solution (e.g., for coupling reactions in DCM):

• Dissolve 1.0 g of the HCl salt in 5 mL minimal water.

• Add 1.2 equivalents of 2M NaOH (pH check: >10).

• Immediately extract with Dichloromethane (DCM) (3 x 10 mL). Note: Do not use Ether; the free base is too polar.

• Dry combined organics over anhydrous Na₂SO₄.

• Concentrate in vacuo at < 40°C.

  • Result: Viscous oil or low-melting solid (Free Base).

Application & Stability Guide

Solvent Selection for Reactions[4]

• Peptide Coupling: Use DMF or NMP . The HCl salt is fully soluble, and these solvents are compatible with standard coupling reagents (HATU, EDC).

• Nucleophilic Substitution: Use DMSO .[2]

• Hydrogenation: Use Methanol or Ethanol .

Stability Considerations

• Hydrolysis Risk: The oxazolidine-2,4-dione ring is susceptible to hydrolysis under strong basic conditions (pH > 12) and elevated temperatures, leading to ring opening.

• Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator at -20°C. Dissolve in anhydrous solvents immediately prior to use.

Visualization: Solvent Decision Tree

Figure 2: Decision tree for selecting the optimal solvent based on the intended experimental application.

References

• PubChem. 2-(2-Aminoethyl)-1,2,4-oxadiazolidine-3,5-dione Compound Summary. National Library of Medicine. Available at: [Link]

• Journal of Medicinal Chemistry. Revisiting the SAR of the Antischistosomal Aryl Hydantoin. (Discusses solubility of oxazolidine-2,4-dione derivatives). Available at: [Link]

Sources

• 1. studylib.net [studylib.net]
• 2. hpst.cz [hpst.cz]

The Architecture of N-Substituted Oxazolidine-2,4-diones: A Technical Review of Synthetic Methodologies

Executive Summary

N-substituted oxazolidine-2,4-diones are privileged heterocyclic scaffolds in medicinal and agricultural chemistry, serving as the core pharmacophore for anticonvulsants (e.g., trimethadione), fungicides (e.g., famoxadone), and modern pesticides (e.g., pentoxazone)[1][2]. Historically, their synthesis relied on harsh, atom-inefficient classical methods involving phosgene, isocyanates, or highly reactive carbamates[3][4].

As a Senior Application Scientist, I evaluate synthetic routes not merely on isolated yields, but on their mechanistic elegance, scalability, and atom economy. Over the past decade, the paradigm has shifted dramatically toward green chemistry—specifically, the direct carboxylative cyclization of propargylic amides using atmospheric carbon dioxide (

)[2][5][6]. This whitepaper dissects the causality behind these synthetic evolutions, providing a self-validating guide to both classical and modern methodologies.

Mechanistic Evolution: From Classical to Green

The synthesis of the oxazolidine-2,4-dione core requires the precise assembly of a five-membered ring containing nitrogen, oxygen, and two carbonyl centers. The strategic choice of precursors dictates the thermodynamic driving force of the cyclization.

Classical Synthesis: The Isocyanate & α-Hydroxy Ester Pathway

Historically, the most robust method involved the condensation of

-hydroxy esters (or -ketols) with isocyanates or carbamates[3][4]. The causality here is driven by the high electrophilicity of the isocyanate carbon. Upon nucleophilic attack by the hydroxyl group of the -hydroxy ester, an intermediate carbamate is formed. Base-promoted intramolecular cyclization then expels an alkoxide leaving group to close the ring.

While reliable, this method requires highly toxic isocyanates and generates stoichiometric waste, prompting the need for catalytic alternatives.

Modern Paradigm: Carboxylative Cyclization via Fixation

The modern approach utilizes

as a C1 building block, reacting it with propargylic amides[2][6]. The challenge lies in the thermodynamic stability and kinetic inertness of . To overcome this, two primary catalytic systems have been developed:

• Organocatalysis (TBD): 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) acts as a bifunctional catalyst. Its basic imine nitrogen captures

  , while its secondary amine acts as a hydrogen-bond donor to activate the alkyne, facilitating an otherwise high-barrier intramolecular cyclization[6][7].

• Transition-Metal Catalysis (Ag-Catalyzed): Silver salts act as

  -Lewis acids. They selectively coordinate to the triple bond of the propargylic amide, withdrawing electron density and rendering it highly susceptible to nucleophilic attack by the newly formed carbamate anion[2][8].

Figure 1: Divergent synthetic pathways for N-substituted oxazolidine-2,4-diones.

Deep Dive: Organocatalyzed Fixation

The use of TBD as an organocatalyst represents a masterclass in bifunctional catalysis[6]. When designing a protocol for this, one must understand that standard amine bases (like TEA or DIPEA) fail because they lack the necessary hydrogen-bond donating capability to stabilize the transition state.

Mechanistic Causality:

• Capture: TBD reacts with to form a zwitterionic TBD- adduct.

• Deprotonation: The basic adduct deprotonates the propargylic amide, forming an amide anion.

• Carboxylation: The amide anion attacks the activated

  , forming a carbamate intermediate.

• Cyclization: The protonated TBD utilizes hydrogen bonding to activate the alkyne moiety, lowering the activation energy for the 5-exo-dig cyclization.

Figure 2: Stepwise mechanism of TBD-catalyzed carboxylative cyclization.

Quantitative Data & Method Comparison

To aid in route selection, the following table summarizes the operational parameters of the primary synthetic strategies discussed in current literature[2][3][4][6].

Methodology	Reagents / Catalyst	Atmosphere	Temp (°C)	Avg. Yield	Key Advantage	Key Limitation
Classical Condensation	-Hydroxy ester, Isocyanate, Base	Ambient	80 - 150	70 - 85%	Highly robust, scalable	Toxic reagents, poor atom economy
Organocatalytic Fixation	Propargylic amide, TBD (10 mol%)	(1 atm)	60	80 - 95%	Metal-free, green C1 source	Sensitive to steric hindrance
Ag-Catalyzed Fixation	Propargylic amide, (5 mol%)	(1 atm)	25 - 50	85 - 99%	Base-free, very mild	Requires transition metal
Thiolate Transfer	-Keto thioester, KOCN	Ambient	25	75 - 90%	Direct access from thioesters	Substrate scope limitations

Validated Experimental Protocols

As an application scientist, I mandate that protocols be self-validating. The following workflows include in-process controls to ensure reproducibility.

Protocol A: TBD-Catalyzed Synthesis of (Z)-5-Alkylidene-1,3-oxazolidine-2,4-diones[6][7]

This metal-free protocol is ideal for synthesizing functionalized derivatives without heavy-metal carryover.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the N-substituted propargylic amide (0.5 mmol) and TBD (0.05 mmol, 10 mol%).

• Atmosphere Exchange: Evacuate the tube and backfill with

  gas (balloon pressure, 1 atm). Repeat this cycle three times to ensure complete removal of atmospheric moisture and oxygen.

• Solvent Addition: Inject anhydrous DMSO (2.0 mL) through the septum.

  • Causality Check: DMSO is chosen for its high dielectric constant, which stabilizes the zwitterionic TBD-

    intermediate.

• Reaction: Stir the mixture at 60 °C for 12 hours.

  • Self-Validation: Monitor the reaction via TLC or in-situ IR spectroscopy. The disappearance of the alkyne C≡C stretch (~2100

    ) and the appearance of the dione C=O stretches (~1800 and 1730 ) validates conversion.

• Workup: Quench the reaction with water (10 mL) and extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc) to yield the pure oxazolidine-2,4-dione.

Protocol B: Silver-Catalyzed Incorporation under Base-Free Conditions[2][8]

This protocol is highly effective for substrates that are sensitive to basic conditions.

• Preparation: To a dried reaction vial, add the propargylic amide (0.3 mmol) and

  (0.015 mmol, 5 mol%).

• Atmosphere Exchange: Purge the vial with

  (1 atm) using a balloon.

• Reaction: Add anhydrous DMF (1.5 mL) and stir the mixture at room temperature (25 °C) for 24 hours.

  • Causality Check: Silver acts as a

    -acid to activate the alkyne. Base-free conditions prevent unwanted side reactions (e.g., isomerization of the alkyne).

• Workup: Filter the mixture through a short pad of Celite to remove the silver catalyst, eluting with ethyl acetate.

• Isolation: Wash the filtrate with water to remove DMF, dry the organic layer, concentrate, and purify via column chromatography.

References

• Zhou, H., Mu, S., Ren, B., Zhang, R., & Lu, X. "Organocatalyzed carboxylative cyclization of propargylic amides with atmospheric CO2 towards oxazolidine-2,4-diones." Green Chemistry, 2019, 21, 991-994.[Link]

• Uema, S., Kojima, N., & Yamada, T. "Silver-catalyzed carbon dioxide incorporation into propargylic amides." Chemistry Letters, 2024, 53(3), upae001.[Link]

• Maity, R., Naskar, S., Mal, K., Biswas, S., & Das, I. "Direct Access to 2-Thioxooxazolidin-4-ones and Oxazolidine-2,4-diones from α-Keto Thioesters through Thiolate Transfer." Advanced Synthesis and Catalysis, 2017, 359(24), 4405-4410.[Link]

• Mangold, D. et al. "Preparation of oxazolidine-2,4-diones.

• Galliani, G., Rindone, B., & Saliu, F. "Synthesis of 3-alkyloxazolidin-2,4-diones using 2-chloroacetamides, carbon dioxide and 1,8-diazabicyclo[5.4.0]undecene (DBU)." Tetrahedron Letters, 2009, 50(36), 5123-5125.[Link]

Sources

• 1. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. US4220787A - Preparation of oxazolidine-2,4-diones - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Organocatalyzed carboxylative cyclization of propargylic amides with atmospheric CO2 towards oxazolidine-2,4-diones - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Organocatalyzed carboxylative cyclization of propargylic amides with atmospheric CO2 towards oxazolidine-2,4-diones - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Reactivity Profile of the Primary Amine in Oxazolidinedione Derivatives: A Technical Guide for Chemoselective Functionalization

Executive Summary

The 1,3-oxazolidine-2,4-dione (OZD) core is a privileged heterocyclic scaffold in medicinal chemistry. Historically recognized as the primary pharmacophore in anticonvulsant medications (e.g., trimethadione), the OZD ring system has seen a resurgence in modern drug discovery, acting as a critical structural motif in novel antimicrobial agents and PPARγ agonists[1]. Furthermore, recent advancements in green chemistry have enabled the efficient assembly of these scaffolds via multicomponent CO₂ fixation[2].

When an OZD derivative is functionalized with a primary amine appendage (e.g., via an alkyl linker at the N3 or C5 position), drug developers face a distinct chemoselectivity challenge. The primary amine acts as a potent nucleophile, yet the OZD core contains two highly electrophilic carbonyl centers (C2 and C4) that are acutely sensitive to nucleophilic attack and base-catalyzed ring opening. This whitepaper provides an in-depth analysis of the reactivity profile of the primary amine in OZD derivatives, detailing chemoselective strategies, mechanistic vulnerabilities, and self-validating experimental protocols.

Structural and Electronic Dynamics of the Oxazolidinedione Core

To predict the reactivity of an amine-functionalized OZD, one must first understand the electronic distribution of the heterocycle. The OZD ring is a cyclic carbamate/imide hybrid:

• C2 Carbonyl: Functions as a cyclic carbamate center. It is highly electrophilic and susceptible to attack by hard nucleophiles (e.g., hydroxide ions, primary amines).

• C4 Carbonyl: Functions as an amide/imide center. While slightly less electrophilic than C2 due to nitrogen lone-pair delocalization, it remains vulnerable to hydrolysis.

Under strongly basic conditions or in the presence of aggressive nucleophiles, the ring undergoes rapid aminolysis or hydrolysis. Metabolic and synthetic studies have demonstrated that OZD ring opening gives rise to acyclic keto-amide and alcohol-amide entities[3]. Therefore, any functionalization of the primary amine must strictly control the reaction's basicity to prevent the premature degradation of the OZD core, a mechanism identical to the nucleophilic displacement and concerted cyclic rearrangement observed in related heterocyclic systems[4].

Reactivity Pathways and Chemoselective Strategies

Chemoselective Acylation and Sulfonylation

Direct acylation of the primary amine to form stable amides or sulfonamides must be performed using mild, non-nucleophilic bases. Strong inorganic bases (like NaOH) or aggressive alkoxides will induce immediate ring opening. Sterically hindered tertiary amines, such as N,N-diisopropylethylamine (DIPEA), are the reagents of choice. DIPEA acts as an effective proton sponge to neutralize the HCl byproduct of acyl chlorides, but its steric bulk prevents it from acting as a nucleophile against the C2/C4 positions of the OZD ring.

Reductive Amination vs. Direct Alkylation

When the synthetic goal is to convert the primary amine into a secondary or tertiary amine, 1[1]. Direct alkylation with alkyl halides (R-X) typically requires inorganic bases (e.g., K₂CO₃) and elevated temperatures, which threaten the OZD ring and often lead to uncontrollable over-alkylation (quaternization).

Conversely, reductive amination utilizing sodium triacetoxyborohydride (NaBH(OAc)₃) in weakly acidic media (e.g., acetic acid) perfectly balances reactivity. The mild hydride source selectively reduces the transient iminium ion without reducing the OZD carbonyls, preserving the heterocyclic integrity.

Intramolecular Ring-Opening Vulnerabilities

If the primary amine is attached to the OZD core via a short, flexible alkyl chain (e.g., 2 or 3 carbons), there is a significant risk of intramolecular nucleophilic attack. If left in a neutral or basic free-base state, the primary amine can fold back and attack the C2 carbonyl, leading to an irreversible intramolecular ring expansion or complete ring opening. To mitigate this, amine-functionalized OZDs should be stored as their corresponding acid addition salts (e.g., hydrochloride salts) until immediately prior to use.

Mechanistic Visualizations

Figure 1: Reactivity pathways of the primary amine on an oxazolidinedione scaffold.

Figure 2: Mechanistic divergence between chemoselective acylation and base-catalyzed ring opening.

Quantitative Data: Reaction Profiles

The following table summarizes the quantitative performance and chemoselectivity of various functionalization pathways applied to OZD-primary amine derivatives.

Reaction Pathway	Typical Reagents	Base / Catalyst	Yield Range	Chemoselectivity	OZD Ring Stability
Chemoselective Acylation	Acyl chlorides, Anhydrides	DIPEA, Pyridine	80 - 95%	High	Excellent (under strict temp/base control)
Reductive Amination	Aldehydes, Ketones	NaBH(OAc)₃, AcOH	70 - 90%	High	Excellent (mildly acidic conditions)
Direct Alkylation	Alkyl halides (R-X)	K₂CO₃, Cs₂CO₃	30 - 50%	Low (Over-alkylation)	Poor to Moderate (Base-sensitive)
Sulfonylation	Sulfonyl chlorides	Pyridine, DMAP (cat)	75 - 85%	High	Good

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality and self-validation steps to ensure the integrity of the OZD core is maintained throughout the chemical transformation.

Protocol A: Chemoselective Acylation of an OZD-Primary Amine

Objective: To synthesize an N-acylated OZD derivative without inducing base-catalyzed ring opening. Causality: Dichloromethane (DCM) is utilized as an aprotic solvent to prevent the solvolysis of the acyl chloride. DIPEA is selected over unhindered bases (like Et₃N) because its steric bulk prevents nucleophilic attack on the OZD ring while efficiently scavenging the generated HCl.

• Preparation: Dissolve the OZD-primary amine hydrochloride salt (1.0 eq) in anhydrous DCM (0.1 M) under a nitrogen atmosphere. Cool the reaction flask to 0 °C using an ice bath.

• Base Addition: Add DIPEA (2.5 eq) dropwise. Rationale: 1.0 eq neutralizes the hydrochloride salt to liberate the free amine; 1.5 eq acts as the acid scavenger for the subsequent acylation.

• Acylation: Slowly add the acyl chloride (1.1 eq) dropwise over 10 minutes. Maintain the temperature at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Ninhydrin stain. The disappearance of the primary amine (which stains purple/pink) and the appearance of a UV-active, Ninhydrin-negative product spot confirms the successful consumption of the amine without degrading the UV-inactive OZD core.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Rationale: NaHCO₃ is a weak base that neutralizes excess acid and acyl chloride but is not strong enough to hydrolyze the OZD ring. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Mild Reductive Amination

Objective: To synthesize a secondary amine from the OZD-primary amine precursor. Causality: NaBH(OAc)₃ is chosen over NaBH₄ because it is a significantly milder reducing agent. It selectively reduces the transient iminium ion without reducing the highly electrophilic C2/C4 carbonyls of the OZD ring.

• Imine Formation: Dissolve the OZD-primary amine (1.0 eq) and the target aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.2 eq) to catalyze iminium ion formation. Stir at room temperature for 1 hour.

• Reduction: Add NaBH(OAc)₃ (1.5 eq) in small portions to control the evolution of hydrogen gas. Stir the suspension at room temperature for 12 hours.

• Self-Validation (Reaction Quench): The reaction mixture will transition from a cloudy suspension to a clear solution as the reducing agent is consumed.

• Workup: Quench the reaction strictly with saturated aqueous NaCl (brine) rather than NaOH or KOH. Rationale: Avoiding strong aqueous bases during the workup prevents the base-catalyzed hydrolysis of the OZD core. Extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography.

References

• Current Updates on Oxazolidinone and Its Significance Source: PMC (N
• Synthesis of oxazolidinedione derived bicalutamide analogs Source: PMC (N
• Chemical Fixation of Carbon Dioxide by Copper Catalyzed Multicomponent Reactions for Oxazolidinedione Syntheses Source: RSC Green Chemistry
• In vitro metabolism of a new oxazolidinedione hypoglycemic agent utilizing liver microsomes and recombinant human cytochrome P450 enzymes Source: Ovid

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• 4. Synthesis of oxazolidinedione derived bicalutamide analogs - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Hydrochloride

Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Process Development Engineers Compound: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione hydrochloride (CAS: 1824268-91-8) [1]

Scientific Rationale and Strategic Route Design

The 1,3-oxazolidine-2,4-dione heterocyclic core is a highly versatile pharmacophore and synthetic intermediate in medicinal chemistry. The incorporation of a 2-aminoethyl linker at the N3 position provides a bifunctional handle, allowing for subsequent derivatization via amide coupling, reductive amination, or urea formation.

To achieve a high-yielding, scalable, and bench-stable synthesis of 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione as its hydrochloride salt [2], we employ a convergent three-step linear sequence.

Mechanistic Causality & Reagent Selection

• Amide Coupling (Step 1): We utilize N-Boc-ethylenediamine and glycolic acid. EDC·HCl and HOBt are selected as the coupling system to suppress the potential esterification of the unprotected α-hydroxyl group of glycolic acid, driving chemoselectivity toward amidation.

• Carbonylative Cyclization (Step 2): 1,1'-Carbonyldiimidazole (CDI) is chosen over phosgene or triphosgene. CDI provides a safer, easily handled solid alternative that effectively activates the α-hydroxyl group, forming an intermediate imidazolide that undergoes rapid intramolecular nucleophilic attack by the amide nitrogen to close the 5-membered dione ring.

• Orthogonal Deprotection (Step 3): Anhydrous 4M HCl in 1,4-dioxane is utilized to cleave the tert-butyloxycarbonyl (Boc) protecting group. This anhydrous condition prevents the hydrolytic ring-opening of the oxazolidinedione core, precipitating the target compound directly as an easily isolable, highly pure hydrochloride salt[1].

Synthetic Workflow Visualization

Three-step synthesis workflow for 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione HCl.

Step-by-Step Experimental Protocols

Note: All reactions should be performed under an inert atmosphere (Nitrogen or Argon) unless otherwise specified. Ensure all solvents are anhydrous.

Step 1: Synthesis of N-(2-(Boc-amino)ethyl)glycolamide

• Initialization: Charge a flame-dried 500 mL round-bottom flask with glycolic acid (7.60 g, 100 mmol) and anhydrous dichloromethane (DCM, 200 mL).

• Activation: Cool the suspension to 0 °C using an ice-water bath. Add 1-Hydroxybenzotriazole hydrate (HOBt, 14.8 g, 110 mmol) followed by 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl, 21.1 g, 110 mmol). Stir for 15 minutes to allow the active ester to form.

• Coupling: Add N-Boc-ethylenediamine (16.0 g, 100 mmol) dropwise over 10 minutes, followed by N,N-Diisopropylethylamine (DIPEA, 35 mL, 200 mmol).

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C) for 12 hours.

• Workup: Wash the organic layer sequentially with 1M aqueous citric acid (2 × 100 mL), saturated aqueous NaHCO₃ (2 × 100 mL), and brine (100 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford Intermediate 1 as a viscous pale-yellow oil.

Step 2: Synthesis of 3-(2-(Boc-amino)ethyl)-1,3-oxazolidine-2,4-dione

• Initialization: Dissolve Intermediate 1 (approx. 20.0 g, 91 mmol) in anhydrous Tetrahydrofuran (THF, 250 mL) in a 500 mL flask equipped with a reflux condenser.

• Cyclization: Add 1,1'-Carbonyldiimidazole (CDI, 17.8 g, 110 mmol) in a single portion. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.7 mL, 5 mol%) as a catalyst to accelerate the intramolecular cyclization.

• Heating: Heat the reaction mixture to 65 °C (reflux) for 6 hours. Monitor the disappearance of the starting material via TLC (EtOAc/Hexane 1:1, Ninhydrin stain).

• Workup: Cool the mixture to room temperature and concentrate in vacuo. Redissolve the residue in Ethyl Acetate (300 mL) and wash thoroughly with 1M HCl (3 × 100 mL) to remove imidazole byproducts. Wash with brine, dry over MgSO₄, and concentrate to yield Intermediate 2 as a white solid.

Step 3: Deprotection to Target Hydrochloride Salt

• Initialization: Suspend Intermediate 2 (15.0 g, 61.4 mmol) in anhydrous DCM (50 mL).

• Deprotection: Slowly add 4M HCl in 1,4-dioxane (75 mL, 300 mmol) at room temperature. The solution will initially become clear, followed by the gradual precipitation of a white solid as the Boc group is cleaved and isobutylene/CO₂ gases evolve.

• Maturation: Stir vigorously for 4 hours at room temperature.

• Isolation: Filter the resulting suspension through a sintered glass funnel. Wash the filter cake with cold anhydrous diethyl ether (3 × 50 mL) to remove any residual dioxane and organic impurities.

• Drying: Dry the solid under high vacuum at 40 °C for 12 hours to afford the target 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione hydrochloride as a free-flowing white powder.

Quantitative Reaction Metrics

The following table summarizes the expected yields, reaction parameters, and physical states for the validated three-step protocol.

Stage	Product / Intermediate	Reaction Temp & Time	Expected Yield (%)	Purity (HPLC)	Physical State
Step 1	N-(2-(Boc-amino)ethyl)glycolamide	0 °C → RT, 12 h	88 - 92%	> 95%	Pale-yellow oil
Step 2	Boc-protected oxazolidinedione	65 °C, 6 h	78 - 85%	> 98%	White solid
Step 3	Target Compound (HCl Salt)	RT, 4 h	90 - 95%	> 99%	White powder
Overall	3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione HCl	Linear Sequence	61 - 74%	> 99%	White powder

References

Introduction: The Strategic Value of Aminoethyl Oxazolidinediones

An Application Guide to the Scalable Preparation of 3-(2-Aminoethyl)-2,4-Oxazolidinediones

The oxazolidinedione scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of various therapeutic agents.[1][2] The addition of a 3-(2-aminoethyl) substituent provides a critical handle for further molecular elaboration. This primary amine serves as a versatile nucleophile and a key pharmacophoric element, enabling the construction of libraries for drug discovery or the attachment of linkers for antibody-drug conjugates. However, transitioning from bench-scale discovery to pilot-plant or industrial production presents significant challenges. Scalable synthesis demands robust, high-yielding, and economically viable processes that minimize complex purifications and hazardous reagents.[3]

This document provides a detailed guide for researchers and drug development professionals on two primary, scalable synthetic strategies for producing 3-(2-aminoethyl)-2,4-oxazolidinediones. We will delve into the causality behind experimental choices, provide step-by-step protocols, and compare the methods based on key industrial metrics.

Core Synthetic Strategies: A Comparative Overview

Two principal retrosynthetic pathways are proposed for the scalable synthesis of the target compound. The choice between them depends on the availability of starting materials, cost considerations, and the desired scale of production.

Caption: High-level retrosynthetic approaches to the target molecule.

Method 1: Convergent Synthesis via Isocyanate-Ester Cyclization

This approach is arguably the most direct and atom-economical, building the core structure in a convergent manner. It adapts the classic reaction of an α-hydroxy ester with an isocyanate, followed by base-mediated ring closure.[4] The key to this strategy is the use of a 2-aminoethyl isocyanate precursor where the amine is temporarily masked with a protecting group (PG) to prevent unwanted side reactions.

Causality and Strategic Choices

• Protecting Group (PG) Selection: The primary amine of the side chain is highly nucleophilic and would readily react with the isocyanate, leading to urea formation and polymerization. A protecting group is therefore essential. The tert-butyloxycarbonyl (Boc) group is an excellent choice for scalability. It is introduced under mild conditions, is stable to the basic cyclization step, and is removed with simple acidic treatment, which avoids harsh conditions like hydrogenation that require specialized equipment.

• Cyclization Catalyst: The ring closure of the N-substituted carbamyl-α-hydroxy-ester intermediate is an intramolecular condensation. It requires a strong base to deprotonate the carbamate nitrogen, initiating the nucleophilic attack on the ester carbonyl.[4] While metallic sodium is effective, sodium methoxide (NaOMe) is often preferred in scalable applications as it is easier to handle (available as a solution) and provides more controlled reactivity.

• Purification Strategy: For large-scale operations, purification via crystallization is vastly superior to column chromatography in terms of cost, solvent usage, and throughput.[5] The protocol is designed to yield a crude product that can be purified by recrystallization.

Experimental Workflow Diagram

Caption: Step-wise workflow for the post-cyclization functionalization route.

Detailed Protocol: Method 2

Step 1: Synthesis of 3-(2-hydroxyethyl)-2,4-oxazolidinedione

• Setup: Charge a reactor with diethanolamine (1.0 eq) and diethyl carbonate (1.5 eq).

• Reaction: Add a catalytic amount of a non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.05 eq). Heat the mixture to 120-130°C and stir for 18-24 hours. Ethanol will distill off as the reaction proceeds.

• Work-up: Cool the reaction mixture and purify by vacuum distillation or crystallization to obtain the hydroxyethyl precursor.

Step 2: Synthesis of 2-(2,4-dioxooxazolidin-3-yl)ethyl methanesulfonate

• Setup: Dissolve 3-(2-hydroxyethyl)-2,4-oxazolidinedione (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Mesylation: Cool the solution to 0°C and add methanesulfonyl chloride (MsCl) (1.2 eq) dropwise, keeping the temperature below 5°C.

• Completion: Stir at 0°C for 1-2 hours, then allow to warm to room temperature. Monitor by TLC until the starting material is consumed.

• Work-up: Quench with water. Separate the organic layer, wash sequentially with dilute HCl, saturated sodium bicarbonate, and brine. Dry over sodium sulfate and concentrate to give the crude mesylate, which is often used directly in the next step.

Step 3 & 4: Azide Formation and Reduction to 3-(2-aminoethyl)-2,4-oxazolidinedione

• Azide Formation: Dissolve the crude mesylate (1.0 eq) in DMF. Add sodium azide (1.5 eq) and heat the mixture to 60-70°C for 6-8 hours.

• Work-up (Azide): Cool the reaction, pour into water, and extract with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated to give the crude azido intermediate. Caution: Alkyl azides are potentially explosive and should be handled with care behind a blast shield.

• Reduction: Dissolve the crude azide in methanol. Add 10% Palladium on carbon (Pd/C) catalyst (5 mol%).

• Hydrogenation: Purge the vessel with nitrogen, then introduce hydrogen gas (via balloon or in a hydrogenation reactor) and stir vigorously at room temperature until the reaction is complete (monitored by TLC or disappearance of the azide peak in IR).

• Isolation: Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol. Concentrate the filtrate under reduced pressure to yield the crude final product, which can be further purified by crystallization or salt formation as described in Method 1.

Quantitative Data and Method Comparison

Parameter	Method 1: Convergent Isocyanate Cyclization	Method 2: Post-Cyclization Functionalization	Justification & Expert Insights
Number of Steps	3 (from protected amine)	4 (from diethanolamine)	Method 1 is shorter if the protected isocyanate is readily accessible or generated in situ.
Overall Yield	Moderate to Good (40-60%)	Good (50-70%)	Method 2 involves more steps, but each step is typically very high-yielding and robust.
Key Reagents	Triphosgene, NaOMe, Boc-Anhydride	Diethyl Carbonate, MsCl, Sodium Azide, Pd/C	Method 1 uses highly toxic phosgene derivatives. Method 2 uses potentially explosive azides but avoids phosgene. The choice depends on available safety infrastructure.
Scalability	Good	Excellent	Method 2 relies on more traditional and well-understood industrial reactions (mesylation, azide displacement, hydrogenation).
Purification	Crystallization of protected intermediate	Crystallization of final product	Both methods are designed for non-chromatographic purification.
Atom Economy	Higher	Lower	The convergent nature of Method 1 is inherently more atom-economical.
Safety Concerns	Highly toxic/corrosive phosgene/isocyanate	Potentially explosive azide intermediate	Both routes have significant hazards that require rigorous process safety management at scale.

Conclusion and Recommendations

For large-scale, industrial production, Method 2 (Post-Cyclization Functionalization) is generally recommended. Despite having an additional step, it avoids the use of highly toxic phosgene or its surrogates and relies on a series of robust, high-yielding transformations that are well-precedented in process chemistry. The safety protocols for handling azides and performing catalytic hydrogenations are well-established in industrial settings.

Method 1 (Convergent Isocyanate Cyclization) remains a viable and more atom-economical option, particularly for pilot-scale synthesis or if an efficient, safe in-situ generation of the required isocyanate can be developed. Its primary drawback is the hazard associated with the C1 reagent.

Ultimately, the optimal choice will be dictated by a thorough process hazard analysis (PHA), cost-of-goods analysis, and the specific capabilities of the manufacturing facility.

References

• Rekker, R. F., Faber, A. C., Tom, D. H. E., Verleur, H., & Nauta, W. T. (n.d.). Derivatives of oxazolidinedione‐2,4: II. The reaction of α‐hydroxy‐esters with isocyanates. Recueil des Travaux Chimiques des Pays-Bas.
• Gunduz, M., & Balci, M. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry.
• Kim, J. H., et al. (2017). Preparation method of intermediate for oxazolidinone derivative. Google Patents.
• Paio, A., et al. (2009). Process for the Preparation of Oxazolidinone Derivatives. Google Patents.
• Kurz, T., Geffken, D., & Wackendorff, C. (n.d.). O-Protected 3-hydroxy-oxazolidin-2,4-diones: novel precursors in the synthesis of α-hydroxyhydroxamic acids. Organic & Biomolecular Chemistry.
• (n.d.). Versatile Synthesis of Quaternary 1,3-Oxazolidine-2,4-diones and Their Use in the Preparation of α-Hydroxyamides. ResearchGate.
• (n.d.). Isocyanurate Formation During Oxazolidinone Synthesis from Epoxides and Isocyanates Catalysed by a Chromium(Salphen) Complex. White Rose Research Online.
• Reddy, M. P., et al. (2014). Process for the preparation of oxazolidinone derivatives. Google Patents.
• (2025). Sustainable and efficient synthesis of oxazolidinones using a unique deep eutectic solvent (DES). RSC Publishing.
• (n.d.). Solvent‐Free Synthesis of Quaternary Oxazolidine‐2‐thione β‐Amino Ester Analogs. Angewandte Chemie International Edition.
• (n.d.). Current Updates on Oxazolidinone and Its Significance. PubMed Central.
• Kobayashi, M., Kitazawa, M., & Saito, T. (1983). [Synthesis of 2,4-oxazolidinedione and its derivatives]. Yakugaku Zasshi.
• (n.d.). Preparation and reaction of dilithio-2,4-oxazolidinedione with .alpha.-halo ketones. A versatile synthesis of 3-hydroxy-2(5H)-furanones. The Journal of Organic Chemistry.
• Iannazzo, D., et al. (n.d.). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc.

• (n.d.). Oxazolidinone synthesis. Organic Chemistry Portal. Available at: [Link]

• (2025). ChemInform Abstract: Regiocontrolled Cyclization Reaction of N-(2-Hydroxyethyl)ureas by Transfer of Activation: One-Pot Synthesis of 2-Imidazolidinones. ResearchGate.
• (n.d.). Continuous Flow Synthesis of Functional Isocyanate-Free Poly(oxazolidone)s by Step-Growth Polymerization. ORBi.
• (n.d.). Synthesis of 1,2,4-Oxadiazolidine and Isoxazolidine Derivatives from Addition of Isocyanates and Alkenes to Nitrones. ResearchGate.
• (2025). ChemInform Abstract: An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. ResearchGate.
• (n.d.). Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure. PubMed Central.
• Yang, T., et al. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Molecules.
• (n.d.). Oxazolidinone derivatives, processes for their preparation, and pharmaceutical compositions containing them. Google Patents.

• Yang, T., et al. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. PubMed. Available at: [Link]

• Damdoom, A. A., & Al-Jeilawi, A. J. (2024). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science.
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• (n.d.). Large scale Linezolid synthesis. ResearchGate.
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• (2018). A novel and expeditious synthesis of oxazolidinone drugs linezolid and eperezolid. ResearchGate.
• (n.d.). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. PubMed Central.
• (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. MDPI.
• (n.d.). Scalable synthesis of brefeldin A, Fürstner (2014). DIAD=diisopropyl... ResearchGate.
• (n.d.). Synthesis of oxazolidinedione derived bicalutamide analogs. PubMed Central.

• (2025). Scalable Photoinduced Cycloaddition for the Synthesis of Biorelevant Oxazoles. PubMed. Available at: [Link]

• (n.d.). Scalable Total Synthesis of Bastimolide A Enabled by Asymmetric Allylborations Catalyzed by Chiral Brønsted Acids. PubMed Central.
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Application Note: Optimal Solvent Systems for the Synthesis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

Contextualizing the Pharmacophore

The 1,3-oxazolidine-2,4-dione scaffold is a privileged pharmacophore in medicinal chemistry, historically recognized for its anticonvulsant properties and increasingly utilized as a versatile intermediate in targeted drug development [general [1]]. The functionalization of the imide nitrogen (position 3) with a 2-aminoethyl group yields 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione , a highly valuable primary amine building block. Synthesizing this molecule requires a precise two-step sequence: the N-alkylation of the oxazolidinedione core with an appropriately protected alkyl halide (e.g., N-Boc-2-bromoethylamine), followed by the selective cleavage of the protecting group.

Mechanistic Causality in Solvent Selection

The critical challenge in this synthesis lies in the Phase I N-alkylation. The imide nitrogen of the 1,3-oxazolidine-2,4-dione core is remarkably acidic. According to[2] and [3], analogous structures like 5,5-dimethyl-1,3-oxazolidine-2,4-dione (dimethadione) exhibit a pKa of approximately 6.1.

Because of this high acidity, strong bases like Sodium Hydride (NaH) are unnecessary and can induce unwanted ring-opening side reactions. Instead, mild bases such as Potassium Carbonate (K₂CO₃) or Triethylamine (Et₃N) are sufficient to generate the highly nucleophilic oxazolidinedione anion. The reaction proceeds via an S_N2 mechanism, meaning the solvent's dielectric constant and its ability to solvate the counter-cation directly dictate the reaction kinetics.

Quantitative Solvent Analytics

To determine the optimal environment for the N-alkylation step, four distinct solvent systems were evaluated. The data below summarizes the causal relationship between solvent properties and synthetic efficiency.

Solvent System	Base	Temp (°C)	Time (h)	Yield (%)	Workup Complexity	Mechanistic Rationale & Causality
DMF	K₂CO₃	80	4	92	High	High dielectric constant highly solvates K⁺, leaving a "naked" nucleophile. However, the high boiling point requires tedious aqueous extraction, risking product loss.
Acetonitrile (MeCN)	K₂CO₃	82	6	89	Low	Optimal balance. MeCN supports the polar transition state but boils at 82°C, allowing for direct solvent evaporation and a highly streamlined workup.
Triethylamine (Et₃N)	Et₃N	25	24	85	Low	Acts as both base and solvent. Drives reaction at room temperature via high atom economy, avoiding thermal degradation.
THF	NaH	65	8	75	Moderate	Low polarity requires a stronger base (NaH) to force deprotonation, leading to competing side reactions and lower overall yields.

Synthetic Workflow Architecture

Figure 1: Two-step synthetic workflow for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione.

Self-Validating Experimental Architectures

The following protocols are designed as self-validating systems. We embed macroscopic visual cues directly into the methodology to ensure the chemist can verify reaction progress without relying solely on downstream chromatography.

Phase I: Heterogeneous N-Alkylation (The MeCN System)

This protocol utilizes Acetonitrile to balance kinetic speed with ease of isolation.

• Preparation: Charge an oven-dried 250 mL round-bottom flask with 1,3-oxazolidine-2,4-dione (10.0 mmol, 1.01 g) and anhydrous Acetonitrile (50 mL).

• Base Addition: Add finely powdered, anhydrous K₂CO₃ (15.0 mmol, 2.07 g). Stir the suspension at room temperature for 15 minutes to initiate deprotonation.

• Alkylation: Dropwise, add a solution of N-Boc-2-bromoethylamine (11.0 mmol, 2.46 g) dissolved in 10 mL of Acetonitrile.

• Thermal Activation: Equip the flask with a reflux condenser and heat to 82°C (reflux) under a nitrogen atmosphere for 6 hours.

• Self-Validation Checkpoint (Reaction): K₂CO₃ is insoluble in MeCN. As the reaction proceeds, the S_N2 displacement generates Potassium Bromide (KBr) as a byproduct. The physical nature of the suspension will shift from granular (K₂CO₃) to a fine, chalky white precipitate (KBr).

• Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove all inorganic salts.

• Self-Validation Checkpoint (Workup): The filtrate must be perfectly clear and colorless to pale yellow. A cloudy filtrate indicates incomplete removal of KBr.

• Isolation: Concentrate the clear filtrate under reduced pressure to yield the Boc-protected intermediate as a viscous oil or low-melting solid.

Phase I Alternative: Neat Base Catalysis (The Et₃N System)

Adapted from recent literature on analogous imides[4], this solvent-free approach maximizes atom economy.

• Preparation: In a 100 mL flask, combine 1,3-oxazolidine-2,4-dione (10.0 mmol, 1.01 g) and N-Boc-2-bromoethylamine (10.0 mmol, 2.24 g).

• Catalytic Solvation: Add Triethylamine (Et₃N) (30.0 mmol, ~4.2 mL). The Et₃N acts simultaneously as the proton acceptor and the reaction medium.

• Agitation: Stir vigorously at 25°C for 24 hours.

• Self-Validation Checkpoint: As the S_N2 reaction occurs, triethylammonium bromide is generated. Because this salt is highly insoluble in neat Et₃N, the initially clear or slightly cloudy solution will transform into a thick, heavy white slurry. The cessation of new precipitate formation indicates reaction completion.

• Workup: Quench with 20 mL of distilled water to dissolve the ammonium salts, extract with Ethyl Acetate (3 × 20 mL), dry over Na₂SO₄, and concentrate.

Phase II: Acid-Mediated Carbamate Cleavage (Deprotection)

Removing the tert-butyloxycarbonyl (Boc) group to reveal the target primary amine.

• Solvation: Dissolve the crude Boc-protected intermediate (~8.5 mmol) in anhydrous Dichloromethane (DCM) (20 mL) and cool to 0°C in an ice bath.

• Acid Addition: Slowly add Trifluoroacetic Acid (TFA) (10 mL) dropwise over 10 minutes.

• Self-Validation Checkpoint: The acidic cleavage of the Boc group produces carbon dioxide and isobutylene gas. The addition of TFA will trigger immediate, visible effervescence. The reaction is self-validating: remove the ice bath and let it warm to room temperature. The complete cessation of gas bubbling (typically after 2 hours) is a reliable macroscopic indicator of 100% deprotection.

• Isolation: Concentrate the mixture under reduced pressure. Co-evaporate with Toluene (3 × 15 mL) to remove residual TFA. The product, 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione , is isolated as its TFA salt. To obtain the free base, pass the compound through a basic ion-exchange resin (e.g., Amberlyst A21).

References

• Title: 3,5-dimethyl-1,3-oxazolidine-2,4-dione - Physico-chemical Properties Source: ChemBK URL: [Link]

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• Title: A facile and highly efficient one-step N-alkylation of thiazolidine-2,4-dione Source: Arkivoc (Archive for Organic Chemistry) URL: [Link]

• Title: Oxazolidinone synthesis Source: Organic Chemistry Portal URL: [Link]

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Application Note: Leveraging 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione for Efficient and Orthogonal Peptide Coupling

An in-depth guide for researchers, scientists, and drug development professionals on the strategic use of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione as a novel building block in peptide synthesis.

Introduction: A New Paradigm in Peptide Synthesis

The pursuit of novel peptide therapeutics demands synthetic methodologies that are not only efficient and high-yielding but also align with the principles of green chemistry. Solid-Phase Peptide Synthesis (SPPS) has been revolutionized by various coupling strategies, yet challenges related to hazardous reagents and unwanted side reactions persist.[1] N-Carboxyanhydrides (NCAs) represent a highly attractive class of activated amino acid derivatives that offer rapid coupling kinetics and generate only carbon dioxide as a byproduct, significantly improving the atom economy of peptide synthesis.[2][3]

This application note introduces 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione, a bifunctional molecule that acts as a glycine NCA surrogate with a functionalizable side chain. Its unique structure presents both an opportunity and a challenge: the oxazolidine-2,4-dione ring is primed for peptide bond formation, while the pendant aminoethyl group requires a robust and orthogonal protection strategy to enable its selective incorporation into a growing peptide chain. We will explore the underlying chemical principles, provide detailed protocols for its functionalization, and demonstrate its application in a standard Fmoc-based SPPS workflow.

Scientific Principles: Duality of Reactivity and Control

The Oxazolidine-2,4-dione Moiety: An Activated Glycine Donor

The 1,3-oxazolidine-2,4-dione ring is structurally analogous to an N-substituted glycine N-carboxyanhydride (NCA).[4] This heterocyclic system contains two electrophilic carbonyl carbons. The nucleophilic attack by the terminal amine of a resin-bound peptide on the C4 carbonyl initiates a ring-opening cascade. This is followed by a rapid decarboxylation to form the desired peptide bond, liberating gaseous CO₂, a non-toxic and easily removable byproduct.[5] This mechanism obviates the need for conventional coupling reagents like carbodiimides or phosphonium/uronium salts, thus simplifying the reaction and purification steps.[2]

Caption: Mechanism of peptide coupling using the oxazolidinedione ring.

The Aminoethyl Side Chain: The Imperative of Orthogonal Protection

The primary amine on the ethyl side chain of the title compound is a potent nucleophile. If left unprotected, it would readily react with other oxazolidinedione molecules, leading to uncontrolled polymerization. Furthermore, during an SPPS cycle, it could compete with the N-terminal amine of the growing peptide, causing undesired branching and sequence truncation.

Therefore, its temporary protection is mandatory. The choice of protecting group is critical and must follow the principle of orthogonality .[6][7] In the context of Fmoc-based SPPS, where the N-terminal Fmoc group is removed by a mild base (e.g., piperidine), the side-chain protecting group must be stable to these conditions but removable at a later stage, typically by acid.[8] The tert-butoxycarbonyl (Boc) group is an ideal candidate, as it is stable to piperidine but is quantitatively cleaved by moderate acids like trifluoroacetic acid (TFA) during the final resin cleavage step.[9]

Caption: Orthogonal protection scheme in Fmoc-based SPPS.

Experimental Protocols

Protocol 1: Functionalization of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

This protocol details the protection of the primary amino group on the side chain with a Boc group. This "functionalization" step is critical to prepare the molecule for use in peptide synthesis.

Materials:

• 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione hydrochloride (or free base)

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator, separatory funnel, standard glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione hydrochloride (1.0 eq) in DCM. If using the hydrochloride salt, add TEA (2.2 eq) and stir for 15 minutes at room temperature to neutralize the salt and form the free base.

• Boc Protection: Cool the solution to 0 °C in an ice bath. Add a solution of (Boc)₂O (1.1 eq) in DCM dropwise over 30 minutes.

  • Causality Note: The dropwise addition at low temperature helps to control the exotherm of the reaction and minimize potential side reactions.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours or until completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Aqueous Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove unreacted (Boc)₂O and acidic impurities) and brine (to reduce the water content in the organic phase).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification & Characterization: The resulting crude product, N-Boc-3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione , can be purified by column chromatography on silica gel if necessary. The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity before use in SPPS.

Parameter	Specification	Purpose
Purity	>98% (by NMR/HPLC)	Ensures clean and predictable coupling in SPPS.
Appearance	White to off-white solid or oil	Visual confirmation of product.
Storage	-20°C under inert gas	Prevents degradation of the reactive oxazolidinedione ring.

Table 1: Quality Control Specifications for N-Boc-3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione.

Protocol 2: Incorporation into a Peptide Sequence via Fmoc-SPPS

This protocol describes a single coupling cycle for incorporating the functionalized building block onto a peptide-resin.

Materials:

• Fmoc-deprotected peptide-resin (e.g., on Rink Amide or Wang resin)

• N-Boc-3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione (3-5 eq relative to resin loading)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Kaiser test kit

• SPPS reaction vessel

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes. Drain, and repeat for another 15 minutes to ensure complete removal of the Fmoc group.

  • Self-Validation: A positive Kaiser test (deep blue beads) confirms the presence of a free primary amine on the resin.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Coupling Reaction: a. Dissolve N-Boc-3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione (3-5 eq) in a minimal amount of anhydrous DMF or DCM.

  • Causality Note: Anhydrous solvents are critical as NCAs and their analogs are highly susceptible to hydrolysis.[2] b. Add the solution to the deprotected peptide-resin. c. Agitate the mixture at room temperature for 30-60 minutes. The reaction is typically rapid.

• Monitoring the Coupling: After the reaction time, take a small sample of resin beads and perform a Kaiser test.

  • Self-Validation: A negative result (yellow/colorless beads) indicates that all free amines have been acylated and the coupling is complete. If the test is positive, the coupling step can be repeated.

• Washing: Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagent.

• Chain Elongation: The resin is now ready for the next deprotection and coupling cycle.

Caption: Experimental workflow for a single SPPS coupling cycle.

Final Cleavage and Deprotection

After the full peptide sequence is assembled, the peptide is cleaved from the solid support, and all side-chain protecting groups (including the Boc group on our specialized glycine residue) are removed simultaneously. This is typically achieved by treating the peptide-resin with a cleavage cocktail, most commonly containing TFA.

• Reagent: TFA/H₂O/TIPS (95:2.5:2.5 v/v/v)

• Procedure: The resin is treated with the cleavage cocktail for 2-3 hours at room temperature. The peptide is then precipitated in cold diethyl ether, collected, and purified by HPLC.

The final product will contain a glycine residue with a free aminoethyl side chain, which can be used for subsequent conjugations, labeling, or to impart specific physicochemical properties to the peptide.

Conclusion

3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is a versatile and powerful building block for modern peptide synthesis. By employing an orthogonal Boc protection strategy for its aminoethyl side chain, it can be seamlessly integrated into Fmoc-SPPS protocols. Its NCA-like reactivity allows for rapid, efficient, and clean coupling reactions without the need for traditional coupling reagents. This methodology provides a straightforward path to incorporating a functionalizable primary amine within a peptide backbone, opening new avenues for the design of complex peptide conjugates, peptidomimetics, and other advanced biomaterials.

References

• BenchChem. Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) with N-Carboxyanhydrides (NCAs). BenchChem.

• Darensbourg, D. J., et al. (2014). Intramolecular ring-opening from a CO2-derived nucleophile as the origin of selectivity for 5-substituted oxazolidinone from the (salen)Cr-catalyzed [aziridine + CO2] coupling. Chemical Science, 5(8), 3047-3054. Available at: [Link]

• BenchChem. Application Notes and Protocols: Amine Protecting Groups in Peptide Synthesis. BenchChem.

• De Marco, R., et al. (2013). Controlled Solid Phase Peptide Bond Formation Using N-Carboxyanhydrides and PEG Resins in Water. ACS Sustainable Chemistry & Engineering, 1(5), 524-527. Available at: [Link]

• dos Santos, R. G., et al. (2022). Decarboxylative ring-opening of 2-oxazolidinones: a facile and modular synthesis of β-chalcogen amines. RSC Advances, 12(53), 34621-34625. Available at: [Link]

• Gentilucci, L., et al. (2013). In-peptide synthesis of di-oxazolidinone and dehydroamino acid–oxazolidinone motifs as β-turn inducers. Organic & Biomolecular Chemistry, 11(26), 4316-4326. Available at: [Link]

• De Marco, R., et al. (2013). Controlled Solid Phase Peptide Bond Formation Using N-Carboxyanhydrides and PEG Resins in Water. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Zhang, Z., et al. (2017). Synthesis of oxazolidine-2,4-diones by a tandem phosphorus-mediated carboxylative condensation–cyclization reaction using atmospheric carbon dioxide. Chemical Communications, 53(86), 11820-11823. Available at: [Link]

• Zhang, Y., et al. (2020). One-Step Synthesis of Statistical Copolymers Containing Peptide, Ester, Ether, and Amine Linkages via N-Substituted Glycine N-Carboxyanhydrides and Epoxides. Macromolecules, 53(18), 7855-7862. Available at: [Link]

• Al-Dhfyan, A., et al. (2014). Current Updates on Oxazolidinone and Its Significance. International Journal of Medicinal Chemistry. Available at: [Link]

• dos Santos, R. G., et al. (2022). Decarboxylative ring-opening of 2-oxazolidinones: a facile and modular synthesis of β-chalcogen amines. RSC Advances. Available at: [Link]

• Vilar, S., et al. (2021). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2339, 3-23. Available at: [Link]

• Vilar, S., et al. (2021). Protecting Groups in Peptide Synthesis. Springer Nature Experiments. Available at: [Link]

Sources

• 1. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmcisochem.fr [pmcisochem.fr]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jocpr.com [jocpr.com]
• 8. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 9. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]

Bioconjugation techniques using 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione linkers

Application Note: Conformationally Restricted Bioconjugation Using 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Linkers

Executive Summary

The development of advanced targeted therapeutics, including Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), is critically dependent on the physicochemical properties of the linker connecting the functional domains. While flexible polyethylene glycol (PEG) and alkyl chains are ubiquitous, their high degrees of rotational freedom often incur significant entropic penalties upon target binding. The 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione linker introduces a conformationally restricted, 5-membered heterocyclic scaffold that addresses these thermodynamic limitations, offering a rigidified vector for modern bioconjugation workflows.

Mechanistic Insights: The Case for Heterocyclic Rigidity

Successful bioconjugation requires a delicate balance between linker flexibility, aqueous solubility, and target affinity. The selection of a 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione linker is driven by three core mechanistic advantages:

• Thermodynamic Pre-organization: The 1,3-oxazolidine-2,4-dione ring acts as a rigid spacer. In PROTAC design, restricting rotational freedom pre-organizes the molecule, drastically reducing the entropic penalty during the formation of the Protein of Interest (POI)-PROTAC-E3 ternary complex. This rigidification strategy is increasingly utilized in the design of targeted protein degraders and extracellular protein targeting ligands[1].

• Receptor Pocket Exploitation: Beyond acting as a passive spacer, 5-membered imide-like rings (such as oxazolidine-2,4-diones, succinimides, and hydantoins) have been shown to occupy specific chemical ligand spaces. For instance, these heterocyclic motifs can actively participate in binding the cereblon (CRBN) pocket, directly influencing E3 ligase recruitment and degradation efficiency[2].

• Structural Conformation Induction: The oxazolidine-2,4-dione core is stable under physiological pH (7.4) but can be strategically utilized to promote well-defined turn structures (e.g., ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  -turns) within peptide sequences, making it a highly versatile tool in conformationally constrained peptidomimetic scaffolds.

Comparative Linker Profiling

To contextualize the utility of the oxazolidine-2,4-dione scaffold, the following table summarizes its quantitative and qualitative properties against standard bioconjugation linkers.

Linker Class	Structural Feature	Conformational Flexibility	Aqueous Solubility	Primary Application Focus
PEG2-Amine	Linear ether bonds	High	Excellent	General bioconjugation, surface hydration
Alkyl Amine (C6)	Linear hydrocarbon	High	Poor	Lipophilic payload conjugation
3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione	5-membered heterocycle	Rigid / Restricted	Moderate to Good	PROTACs, ADCs, conformationally restricted probes
Piperazine-based	6-membered ring	Rigid	Good	Cleavable/non-cleavable ADC constructs

Experimental Workflows and Self-Validating Protocols

The 2-aminoethyl appendage of the linker provides a highly reactive primary aliphatic amine (

), allowing for orthogonal conjugation strategies. The following protocols detail the integration of this linker into a therapeutic construct.

Protocol 1: NHS-Ester Coupling of a Payload to the Linker

Objective: Covalently attach a carboxylic acid-containing payload (pre-activated as an NHS ester) to the primary amine of the oxazolidine-2,4-dione linker.

Causality in Reagent Selection:

• Solvent (Anhydrous DMF): Strict anhydrous conditions are mandated. Trace water will rapidly hydrolyze the NHS ester back to the unreactive carboxylic acid, outcompeting the amidation reaction.

• Base (DIPEA): The primary amine of the linker is typically supplied as a hydrochloride salt. N,N-Diisopropylethylamine (DIPEA) is utilized to deprotonate the amine to its nucleophilic free-base form. DIPEA is chosen over standard amines because its steric hindrance prevents it from acting as a competing nucleophile against the NHS ester.

Step-by-Step Procedure:

• Preparation: Dissolve the NHS-activated payload (

  , e.g., ) in of anhydrous DMF in a low-bind microcentrifuge tube.

• Linker Addition: Add 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione hydrochloride (

  , ) to the solution. Note: A 20% molar excess of the linker ensures complete consumption of the sterically hindered, high-value payload.

• Activation: Add DIPEA (

  , ) dropwise. Vortex immediately for 10 seconds to ensure homogeneous deprotonation.

• Incubation: Stir the reaction at room temperature (

  ) for 2 hours protected from light.

• Self-Validation (Reaction Monitoring): Quench a

  aliquot of the reaction mixture into of Acetonitrile/Water containing Trifluoroacetic acid (TFA). Causality: The TFA instantly protonates the amine, halting the reaction and stabilizing the analytes for LC-MS. The reaction is deemed successful when the payload-NHS peak is completely depleted and the corresponding conjugate mass is dominant.

• Purification: Isolate the crude mixture via preparative Reverse-Phase HPLC (C18 column) using a water/acetonitrile gradient supplemented with

  TFA. Lyophilize the product fractions to yield the stable conjugate.

Workflow for amide bioconjugation using the oxazolidine-2,4-dione linker.

Protocol 2: Downstream PROTAC Assembly via EDC/HOAt

Objective: Couple the newly formed Payload-Linker construct (which contains the oxazolidinedione core) to an E3 Ligase Ligand featuring a free carboxylic acid.

Causality in Reagent Selection: EDC/HOAt coupling is selected over standard HATU/DIPEA if the E3 ligand contains epimerization-prone chiral centers (e.g., thalidomide derivatives). HOAt significantly enhances the reaction rate and suppresses racemization of adjacent stereocenters via neighboring group participation.

Mechanism of proximity-induced degradation via a rigid PROTAC linker.

References

1.[3] Title: Modern Tools for the Chemical Ligation and Synthesis of Modified Peptides and Proteins. Source: researchgate.net. URL:[Link] 2.[2] Title: Chemical Ligand Space of Cereblon | ACS Omega. Source: acs.org. URL:[Link] 3.[1] Title: US20240072809A1 - Asgpr-binding compounds for the degradation of extracellular proteins. Source: google.com. URL:

Sources

• 1. US20240072809A1 - Asgpr-binding compounds for the degradation of extracellular proteins - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Synthesis

Welcome to the Technical Support Center for the synthesis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione. This platform is designed for researchers and drug development professionals experiencing bottlenecks, low yields, or degradation issues during the synthesis of this critical heterocyclic scaffold.

Below, you will find a diagnostic workflow, a self-validating Standard Operating Procedure (SOP), quantitative optimization data, and an in-depth FAQ section addressing the mechanistic causality of common failures.

Diagnostic Troubleshooting Workflow

Before altering your chemical inventory, use the following logic tree to isolate the root cause of your yield loss.

Diagnostic workflow for troubleshooting 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione synthesis yields.

Standard Operating Procedure (SOP): Convergent Synthesis Route

Direct alkylation of the 1,3-oxazolidine-2,4-dione core often leads to poor regioselectivity and over-alkylation. The most robust, high-yielding approach is the convergent cyclization of a Boc-protected carbamate with an

-hydroxy ester, followed by chemoselective deprotection[1].

Phase 1: Synthesis of the Protected Core

Goal: Synthesize 3-(2-(Boc-amino)ethyl)-1,3-oxazolidine-2,4-dione.

• Charge Reactor: Combine 1.0 equivalent of N-(2-Boc-aminoethyl) carbamate and 1.0 equivalent of ethyl 2-hydroxyacetate in a reaction vessel equipped with a short-path distillation head.

• Catalyst Addition: Add a catalytic amount of tributylamine (0.05 eq).

  • Causality: This mild organic base facilitates the initial transesterification required for ring closure without degrading the acid-sensitive Boc group.

• Thermal Activation: Heat the mixture to 150–180°C.

  • Causality: The formation of substituted oxazolidine-2,4-diones by treating a carbamate with a 2-hydroxycarboxylic acid ester requires elevated temperatures (80° to 250°C) to overcome the activation energy of the dual condensation[1].

• Self-Validating Step (Equilibrium Shift): Monitor the distillation receiver. The reaction is driven forward by the continuous removal of the ethanol byproduct. The reaction is complete only when the theoretical volume of ethanol has been collected.

Phase 2: Chemoselective Deprotection

Goal: Remove the Boc group without hydrolyzing the dione core.

• Solvation: Dissolve the protected intermediate in anhydrous Dichloromethane (DCM) to create a 0.1 M solution.

• Acidic Cleavage: Cool the reactor to 0°C. Slowly add Trifluoroacetic acid (TFA) to achieve a 20% v/v solution.

  • Causality: The 1,3-oxazolidine-2,4-dione ring is highly susceptible to alkaline hydrolysis and aqueous conditions. Anhydrous TFA provides a clean proton source to cleave the carbamate while preserving the heterocyclic core.

• Self-Validating Step (Reaction Monitoring): Stir for 1.5 hours. Spot the reaction on a TLC plate and use a Ninhydrin stain. The disappearance of the UV-active starting material and the appearance of a purple/pink baseline spot confirms the release of the primary amine.

• Workup Caution: Concentrate under reduced pressure. Do not neutralize with strong aqueous bases (e.g., NaOH). Isolate the product as the TFA salt or neutralize using a weakly basic ion-exchange resin.

Quantitative Optimization Data

The tables below summarize the impact of varying reaction parameters on the yield of the core formation and deprotection steps. Use these benchmarks to calibrate your internal processes.

Table 1: Impact of Distillation on Core Cyclization Yield

Reaction: N-(2-Boc-aminoethyl) carbamate + ethyl 2-hydroxyacetate (150°C, 5 hours)

Byproduct Removal Strategy	Final Core Yield (%)	Mechanistic Observation
Closed System (No removal)	15%	Equilibrium stalled; heavy starting material recovery.
Reflux Condenser	42%	Partial conversion; ethanol condensation returns to the matrix.
Short-Path Distillation	88%	Optimal conversion; Le Chatelier's principle drives cyclization[1].

Table 2: Deprotection Reagent vs. Final Product Integrity

Reaction: Cleavage of 3-(2-(Boc-amino)ethyl)-1,3-oxazolidine-2,4-dione

Acid System	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Primary Failure Mode
1M HCl (aq)	60	4	20%	< 50%	Ring hydrolysis to -hydroxyamide.
4M HCl in Dioxane	25	2	81%	90%	Minor ring opening; hygroscopic salt issues.
20% TFA in DCM	0 to 25	1.5	92%	> 98%	Clean deprotection; easily volatile byproducts.

Frequently Asked Questions (FAQs)

Q: Why does my yield drop significantly when scaling up the carbamate condensation? A: In scale-up, mass transfer and heat distribution become limiting factors. The condensation of carbamates with 2-hydroxycarboxylic acid esters is strictly an equilibrium-driven process that requires the continuous removal of the alcohol byproduct (e.g., ethanol or isobutanol)[1]. If your distillation column is easily flooded or inadequately heated during scale-up, the alcohol remains in the reaction matrix, pushing the equilibrium backward and stalling the reaction.

Q: Why am I seeing significant dimerization/polymerization during the cyclization step? A: Primary amines are highly nucleophilic. If the 2-aminoethyl group is not properly protected (e.g., using a tert-butyloxycarbonyl/Boc group) prior to cyclization, the free amine will attack the electrophilic carbonyls of the oxazolidine-2,4-dione core or the

-ketol intermediates. This leads to runaway oligomerization. Always protect the amine before constructing the core.

Q: Can I synthesize the core using isocyanates instead of the carbamate route? A: Yes, but it is less practical for this specific derivative. A known alternative involves a two-step reaction of

-ketols with isocyanates to form 4-methylene-2-oxazolidinones, followed by oxidative cleavage of the exocyclic double bond to yield the 1,3-oxazolidine-2,4-dione[2]. However, handling 2-aminoethyl isocyanate equivalents is hazardous and highly prone to self-polymerization.

Q: Is there a greener alternative to the high-temperature carbamate route? A: Yes. Recent advancements have demonstrated the synthesis of oxazolidine-2,4-diones by silver-catalyzed CO

incorporation into propargylic amides[3]. Because carbon dioxide is thermodynamically stable, traditional methods require harsh conditions. However, using a silver catalyst allows the reaction to proceed under mild, base-free conditions[3]. To adapt this for your target, you would synthesize an N-(2-Boc-aminoethyl) propargylic amide and subject it to CO under silver catalysis, preserving the sensitive Boc group.

Q: Why is my product degrading during the final purification workup? A: The 1,3-oxazolidine-2,4-dione core is a cyclic carbamate/ester hybrid and is exceptionally susceptible to alkaline hydrolysis. If you attempt to neutralize the TFA or HCl salt of the 2-aminoethyl group with strong aqueous bases (e.g., NaOH or KOH), the heterocyclic ring will undergo rapid hydrolysis to form an

-hydroxyamide derivative[2]. You must isolate the product as a stable salt or use a weakly basic ion-exchange resin to liberate the free base.

References

• Source: oup.
• Source: researchgate.
• Source: google.

Sources

• 1. US4220787A - Preparation of oxazolidine-2,4-diones - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Ring-Opening Side Reactions in Oxazolidine-2,4-diones

Welcome to the Application Support Center. Oxazolidine-2,4-diones (OZDs) are critical heterocyclic scaffolds in medicinal chemistry—most notably serving as the core for anticonvulsant drugs like trimethadione—and in agricultural fungicide development. However, handling these compounds requires precise chemical control. The 5-membered OZD ring is highly susceptible to nucleophilic attack, leading to unwanted ring-opening (hydrolysis, alcoholysis, or aminolysis).

This guide provides field-proven, causality-driven troubleshooting to help you maintain ring integrity during synthesis, alkylation, and downstream workup.

The Causality of Ring-Opening (Mechanistic Insight)

To prevent ring-opening, you must first understand the structural vulnerabilities of the OZD scaffold. The ring features adjacent carbonyl groups at the C-2 and C-4 positions. The C-2 carbonyl is highly electrophilic and serves as the primary site for nucleophilic attack by hydroxide ions (OH⁻), alkoxides, or primary amines.

Chemically, unsubstituted 2,4-oxazolidinedione exhibits acidic character due to enolizable protons, allowing it to dissolve in aqueous sodium hydroxide to form salts. However, once these salts react with alkylating agents to yield N-substituted derivatives, the ring becomes significantly more susceptible to hydrolysis than the parent compound[1]. When a nucleophile attacks, a tetrahedral intermediate forms and rapidly collapses, cleaving the C-O or C-N bond to yield α-hydroxyamides or carboxylic acids[2].

Fig 1: Base-catalyzed hydrolysis mechanism of oxazolidine-2,4-diones.

Diagnostic FAQ & Troubleshooting Workflows

Q: My LC-MS shows a mass [M+18] higher than my expected N-alkylated OZD. What happened? A: You are observing the hydrolyzed, ring-opened product (an α-hydroxyamide). The addition of water (+18 Da) occurs when trace moisture reacts with the basic conditions used during your N-alkylation step. The base generates hydroxide ions from the water, which immediately attack the C-2 carbonyl[2]. Ensure your solvents are strictly anhydrous.

Q: I used NaOH to deprotonate the OZD for N-alkylation, but recovered only carboxylic acids and hydroxyamides. What is the alternative? A: Strong aqueous bases like NaOH or KOH cause rapid ring-opening. While unsubstituted OZD can temporarily survive aqueous NaOH by forming a stable enolate salt, the resulting N-alkylated products are instantly hydrolyzed in this medium[1]. You must switch to mild, anhydrous carbonate bases (e.g., K₂CO₃) in aprotic solvents[3].

Q: I tried to purify my OZD via high-temperature distillation, but my yield plummeted and I see imine byproducts. Why? A: Thermal decomposition. At high temperatures (typically >150°C, or under flash vacuum pyrolysis conditions), oxazolidine-2,4-diones undergo extrusion of CO₂ to form highly reactive α-lactams (aziridinones). These intermediates subsequently fragment into carbon monoxide and imines[4]. Avoid excessive heat during purification; opt for crystallization or low-temperature chromatography.

Fig 2: Decision workflow for preventing OZD ring-opening during N-alkylation.

Self-Validating Experimental Protocol

Optimized N-Alkylation of Oxazolidine-2,4-diones

Objective: Achieve >90% N-alkylation yield while completely suppressing C-2 nucleophilic attack. Causality: Using anhydrous K₂CO₃ in DMF provides sufficient basicity to deprotonate the enolizable N-H proton (pKa ~4-5) without acting as a strong nucleophile. The aprotic solvent prevents the generation of hydroxide ions, which are the primary culprits of ring-opening[3].

Step-by-Step Methodology:

• Preparation: Flame-dry a two-neck round-bottom flask. Purge thoroughly with Argon to eliminate atmospheric moisture.

• Reagent Loading: Add 1.0 equivalent of the oxazolidine-2,4-dione derivative and 1.5 equivalents of finely powdered, oven-dried K₂CO₃.

• Solvent Addition: Inject anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M substrate concentration via syringe. Stir at room temperature for 15 minutes to allow complete formation of the potassium salt.

• Alkylation: Slowly add 1.2 equivalents of the alkyl halide dropwise.

• Reaction Monitoring (Self-Validation Check): Stir at 25°C–40°C and monitor via TLC (Hexanes:EtOAc). Validation: If the reaction stalls, do not add water or increase heat above 60°C (which risks thermal decomposition). Instead, add a catalytic amount (0.1 eq) of tetrabutylammonium iodide (TBAI) to accelerate the Sₙ2 substitution.

• Quenching & Workup (Critical Step): Do NOT quench with a strong aqueous base or acid. Quench the reaction by pouring it into a cold, saturated NH₄Cl (buffered) solution to maintain a near-neutral pH.

• Extraction: Extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine 3x to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure with a water bath temperature strictly below 40°C.

Quantitative Data: Solvent & Base Effects on OZD Stability

The following table summarizes the causal relationship between reaction conditions and OZD ring integrity during substitution workflows.

Base Selection	Solvent System	Reaction Conditions	OZD Ring Integrity (%)	Primary Side Reaction
NaOH (aq)	Water / THF	25°C, 2h	< 5%	Complete hydrolysis to α-hydroxyamide[1][2]
KOH	Methanol	Reflux	0%	Complete alcoholysis yielding urethane-esters
NaH	Anhydrous THF	0°C to 25°C	60 - 70%	Minor ring-opening (highly moisture dependent)
Et₃N	Dichloromethane	25°C, 12h	85 - 90%	Slow reaction rate, minimal hydrolysis
K₂CO₃	Anhydrous DMF	25°C, 12h	> 95%	None (Optimal conditions) [3]

References

• 2,4-Oxazolidinedione Grokipedia URL:[Link]

• ChemInform Abstract: Versatile Synthesis of Quaternary 1,3-Oxazolidine-2,4-diones and Their Use in the Preparation of α-Hydroxyamides ResearchGate URL:[Link]

• Flash vacuum pyrolysis of oxazolidine-2,4-diones Arkivoc URL:[Link]

• Current Updates on Oxazolidinone and Its Significance PMC - National Institutes of Health (NIH) URL:[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Purification strategies for removing impurities from aminoethyl oxazolidinediones

This Technical Support Center guide addresses the purification of Aminoethyl Oxazolidinediones , a class of heterocyclic compounds often used as anticonvulsant intermediates or peptidomimetic scaffolds.

This guide focuses on exploiting the unique amphiphilic and acid-base properties of the aminoethyl side chain to separate the target molecule from common impurities like unreacted carbamates, open-chain amino alcohols, and polymerization byproducts.

Case ID: PUR-OXZ-004 Status: Active Subject: Strategies for removing impurities from 3-(2-aminoethyl)-2,4-oxazolidinedione derivatives.

Core Purification Logic: The "Acid-Base Swing"

Applicability: Best for removing neutral impurities (carbamates, unreacted esters) and highly polar starting materials.

The most effective purification strategy for aminoethyl-substituted oxazolidinediones utilizes the basicity of the aminoethyl tail. Unlike the neutral oxazolidinedione ring, the side chain amine (

) allows the molecule to be reversibly toggled between an organic-soluble free base and a water-soluble salt.

Protocol A: The Swing Extraction

Use this protocol if your crude product is a dark oil containing unreacted neutral precursors.

• Dissolution: Dissolve crude reaction mixture in a non-polar organic solvent (e.g., Dichloromethane (DCM) or Ethyl Acetate ).[1]

  • Why: The target product and neutral impurities will dissolve; highly polar inorganic salts will not.[1]

• Acid Extraction (The Trap): Extract the organic layer with 1M HCl (aq) (

  volumes).[1]

  • Mechanism:[1][2][3] The aminoethyl group protonates (

    ), forcing the target molecule into the aqueous phase.

  • Separation: Keep the Aqueous Phase .[1] Discard the Organic Phase (contains neutral carbamates, unreacted diesters, and non-basic tars).[1]

• The Wash: Wash the acidic aqueous phase once with fresh DCM.[1]

  • Why: Removes physically entrained neutral oils.[1]

• Basification (The Release): Cool the aqueous phase to

  . Slowly add 2M NaOH or Sat. until pH .[1]

  • Mechanism:[1][2][3][4] Deprotonates the amine, returning the molecule to its lipophilic free-base form.

• Recovery: Extract the cloudy aqueous mixture with DCM (

  ). Dry over and concentrate.

Visualization: Acid-Base Workflow

Caption: Logical flow for separating basic aminoethyl oxazolidinediones from neutral synthesis byproducts.

Troubleshooting Crystallization (The "Oily Product" Issue)

Issue: The product refuses to crystallize and remains a viscous oil or gum. Cause: Oxazolidinediones are prone to "oiling out" due to hydrogen bonding impurities (like trace amino alcohols) disrupting the crystal lattice.[1]

Protocol B: Anti-Solvent Crash

Do not rely on simple evaporation.[1] Use a binary solvent system to force an orderly lattice formation.[1]

Solvent System	Ratio (v/v)	Application Note
EtOAc / Heptane	1:3 to 1:5	Standard method. Dissolve in min. warm EtOAc; add Heptane dropwise until cloudy. Cool slowly.
IPA / Water	9:1	Best for highly polar derivatives.[1] Dissolve in hot IPA; add water to reduce solubility.
MTBE / Hexane	1:4	Use if the product is very lipophilic.[1]

Critical Step: If the oil persists, perform a "Seed and Scratch" :

• Cool the oiled-out mixture to

  .

• Scratch the glass surface vigorously with a glass rod.[1]

• If available, add a seed crystal of a similar oxazolidinedione derivative.[1]

Advanced Impurity Removal (Chromatography)

Applicability: When isomers or hydrolysis products (ring-opened amides) are present.[1]

Aminoethyl oxazolidinediones are polar and basic.[1] Standard silica chromatography often leads to streaking (tailing) due to interaction with acidic silanols.[1]

Protocol C: The "Amine-Modified" Column

To prevent streaking and loss of product on the column:

• Mobile Phase: DCM / Methanol (95:5 to 90:10).[1]

• The Modifier: Add 1% Triethylamine (TEA) or 1%

  to the mobile phase.[1]

  • Why: The base competes for the acidic sites on the silica gel, allowing the amino-product to elute as a sharp band.

• Loading: Load the crude as a concentrated solution in DCM. Do not use DMF or DMSO for loading.

Frequently Asked Questions (FAQs)

Q1: My product has a persistent "fishy" smell even after the Acid-Base swing. Why?

• Diagnosis: Trace amounts of the starting material (e.g., N,N-diethylethylenediamine) are co-extracting.

• Fix: The starting diamine is likely more water-soluble than your product.

  • Perform the Basification (Step 4 in Protocol A) carefully.[1]

  • Adjust pH to exactly 9.0-9.5 (just barely basic).[1] The highly basic starting diamine (

    ) will remain largely protonated (water-soluble), while your oxazolidinedione product (amine ) will become free base and extract into organic.

Q2: The oxazolidinedione ring opened up. What happened?

• Diagnosis: Hydrolysis.[1] The 2,4-oxazolidinedione ring is sensitive to strong bases and heat, especially if the 3-position (Nitrogen) is substituted.

• Prevention:

  • Avoid boiling in NaOH during the workup.[1]

  • Use Carbonate bases (

    ) instead of Hydroxide for the basification step if the ring is unstable.[1]

  • Store the final product in a desiccator; moisture can catalyze ring opening over time.[1]

Q3: Can I purify it as a salt instead of a free base?

• Answer: Yes, this is often superior for stability.[1]

• Protocol: Dissolve the free base in dry Diethyl Ether or Ethanol.[1] Add HCl in Dioxane (4M) dropwise. The Hydrochloride salt usually precipitates immediately as a white solid, which is easier to filter and dry than the free base oil.[1]

Visualization: Troubleshooting Decision Tree

Caption: Quick-reference decision tree for common purification failures.

References

• Synthesis & Properties of Oxazolidinones

  • Title: Efficient synthesis of 2-oxazolidinones from epoxides and carbamates.[5]

  • Source: Elsevier / Ionike (2012).[1]

  • Relevance: Establishes the baseline solubility and stability of the oxazolidinone core structure.[1]

  • 5[1][6][7][8][9]

• pKa and Basicity Data

  • Title: Bordwell pKa Table (Acidity in DMSO/Water).[1]

  • Source: Organic Chemistry Data / Hans J. Reich.[1]

  • Relevance: Provides pKa values for amines (~9-10) and carbamates, justifying the acid-base extraction logic.

  • 1[1][6][8][9]

• Purification of Pharmaceutical Oxazolidinones (Linezolid Analogs)

  • Title: Process for Purification of 2-Oxazolidinone Derivatives.[7][10][11]

  • Source: Google Patents (NO311691B1).[1]

  • Relevance: Validates the use of Ethyl Acetate extraction and pH adjustment for purifying oxazolidinone deriv

  • 11

• Chromatographic Strategies

  • Title: Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents.[1][12]

  • Source: NIH / PMC.[1]

  • Relevance: Describes column chromatography conditions (DCM/MeOH)

  • 12[1][6][8][9]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ionike.com [ionike.com]
• 6. researchgate.net [researchgate.net]
• 7. CA2464109A1 - Process for the preparation of oxazolidinones and method of use thereof - Google Patents [patents.google.com]
• 8. US20090156806A1 - Process for the Preparation of Oxazolidinone Derivatives - Google Patents [patents.google.com]
• 9. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 10. WO2014170908A1 - Process for preparation of oxazolidinone derivatives - Google Patents [patents.google.com]
• 11. NO311691B1 - Process for Purification of 2-Oxazolidinone Derivatives and Unsolvated Pure 2-Oxazolidinone Derivatives - Google Patents [patents.google.com]
• 12. Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low solubility of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

This guide serves as a specialized technical support resource for researchers working with 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione . It addresses the specific physicochemical challenges of this molecule, distinguishing between its salt and free base forms, and provides actionable protocols to overcome solubility barriers without compromising chemical stability.

Product Overview & Chemical Identity

• Systematic Name: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione[1]

• CAS Number: 1824268-91-8 (Hydrochloride salt) / [Non-salt CAS varies]

• Molecular Weight: 144.13 g/mol (Free Base) | 180.59 g/mol (HCl Salt)

• Key Functional Groups:

  • Primary Amine: Basic center (pKa ~9.0–9.5).

  • Oxazolidine-2,4-dione Ring: Polar heterocyclic core. Note: The N3 position is substituted; therefore, the ring lacks the acidic proton characteristic of unsubstituted oxazolidinediones.

Part 1: Diagnostic & Decision Logic

Before attempting to force solubility, you must identify the specific form of the compound you possess. The solubility strategy for the Free Base is diametrically opposed to that of the Hydrochloride Salt .

Figure 1: Decision tree for selecting the correct solvent system based on the compound's protonation state. Note that the free base requires acidification for aqueous solubility.

Part 2: Troubleshooting FAQs (Technical Support)

Q1: I am trying to dissolve the compound in PBS (pH 7.4), but it remains a cloudy suspension. Why?

Diagnosis: You likely have the Free Base form. Expert Insight: While the molecule is polar (LogP < 0), the crystal lattice energy of the free base often exceeds the hydration energy at neutral pH. The primary amine (pKa ~9) is only partially protonated at pH 7.4. Solution:

• Do not heat aggressively (risk of ring hydrolysis).

• Acidify: Add dilute HCl (0.1 M) dropwise until the solution clears. The target is to convert the amine to the ammonium cation (

  ), which is highly water-soluble.

• Buffer Check: Once dissolved, you can slowly back-titrate to pH 7.4, but ensure the concentration does not exceed the solubility limit of the free base (approx. 1–5 mg/mL).

Q2: Can I use NaOH to improve solubility?

CRITICAL WARNING: NO. Mechanism: Unlike unsubstituted oxazolidinediones (like trimethadione precursors) which have an acidic proton at the N3 position, 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is substituted at N3. It has no acidic proton on the ring. Risk: Adding base (NaOH) will not deprotonate the ring. Instead, hydroxide ions will attack the carbonyl carbons (C2 or C4), causing irreversible hydrolysis (ring opening), destroying your compound.

• Rule: Maintain pH < 8.0 at all times.

Q3: The compound is insoluble in Dichloromethane (DCM) or Ethyl Acetate. Is my batch defective?

Diagnosis: No, this is expected behavior. Expert Insight: The oxazolidine-2,4-dione ring is highly polar, and the aminoethyl side chain adds further polarity. The compound is too polar for non-polar organic solvents like DCM, Hexane, or Ether. Solution:

• Preferred Organics: DMSO, Dimethylformamide (DMF), or Methanol.

• Extraction: If you need to extract it from water, do not use DCM. Use n-Butanol or a mixture of Chloroform/Isopropanol (3:1).

Part 3: Experimental Protocols

Protocol A: Preparation of Aqueous Stock (50 mM)

Best for: In vitro biological assays (Cell culture, Enzyme inhibition)

Materials:

• Compound (HCl Salt preferred).

• Sterile Water or 0.9% Saline.

• 0.1 M HCl (if starting with Free Base).

Steps:

• Weighing: Weigh 9.0 mg of the HCl salt (MW: 180.59).

• Solvent Addition: Add 1.0 mL of sterile water.

• Vortexing: Vortex for 30 seconds. The solution should be clear and colorless.

• Free Base Adjustment (Conditional):

  • If using Free Base (MW: 144.13), weigh 7.2 mg.

  • Add 900 µL water. It will likely not dissolve.

  • Add 100 µL of 1.0 M HCl (1.0 equivalent). Vortex until clear.

• Filtration: Sterilize using a 0.22 µm PVDF or PES syringe filter. Do not use Nylon filters as they may bind the cationic amine.

Protocol B: DMSO Stock for High-Throughput Screening

Best for: Long-term storage and dilution into assay media.

Steps:

• Dissolve the compound in anhydrous DMSO to a concentration of 100 mM .

  • Solubility Limit: The compound is highly soluble in DMSO (>200 mM).

• Storage: Aliquot into amber vials to protect from light. Store at -20°C.

• Usage: When diluting into aqueous buffer, ensure the final DMSO concentration is <1% to avoid cytotoxicity.

Part 4: Physicochemical Data Summary

Property	Value / Behavior	Implication for Handling
LogP (Calc)	-0.18 to -1.2 (Highly Polar)	Insoluble in lipids/non-polar organics.
pKa (Amine)	~9.2 (Basic)	Requires pH < 7 for maximal aqueous solubility.
pKa (Ring)	None (N-substituted)	Do not use Base. No acidic site on ring.
Water Solubility	High (>50 mg/mL) for HCl salt	Excellent for aqueous formulations if pH is controlled.
Stability	Hydrolytically unstable at pH > 9	Keep buffers neutral or slightly acidic.

References

• ChemScene. (2024). Product Analysis: 3-(2-Aminoethyl)oxazolidine-2,4-dione hydrochloride (CAS 1824268-91-8).[1] Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet & Properties: 3-(2-Aminoethyl)-1,3-oxazolidin-2-one hydrochloride. Retrieved from

• PubChem. (2025).[2] Compound Summary: 2-(2-Aminoethyl)-1,2,4-oxadiazolidine-3,5-dione (Structural Analog). National Library of Medicine. Retrieved from

• Bordwell, F. G. (1988).[3] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research.[1][3] (Reference for pKa of oxazolidinone class). Retrieved from

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-(2-Aminoethyl)-1,2,4-oxadiazolidine-3,5-dione | C4H7N3O3 | CID 3085372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Optimizing Temperature for N-Substitution of Oxazolidinediones

Welcome to the technical support center dedicated to the N-substitution of oxazolidinediones. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for optimizing this crucial chemical transformation. The following information is structured in a question-and-answer format to directly address specific challenges you may encounter in your laboratory.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary role of temperature in the N-substitution of oxazolidinediones?

Temperature is a critical parameter in the N-substitution of oxazolidinediones as it directly influences reaction kinetics, product selectivity, and the stability of both reactants and products. Precise temperature control can be the deciding factor between a high-yielding, clean reaction and a complex mixture of byproducts.[1][2][3]

Key effects of temperature include:

• Reaction Rate: Generally, increasing the temperature accelerates the reaction by providing the necessary activation energy for the nucleophilic attack of the deprotonated oxazolidinedione nitrogen on the electrophile.[1]

• Solubility: Temperature affects the solubility of reagents, particularly the oxazolidinedione starting material and the base used for deprotonation, which can be crucial for reaction efficiency.

• Side Reactions: Elevated temperatures can promote undesirable side reactions such as O-alkylation, elimination reactions of the alkylating agent, or even decomposition of the oxazolidinedione ring.[4]

• Kinetic vs. Thermodynamic Control: Temperature can dictate whether the reaction proceeds under kinetic or thermodynamic control, influencing the final product distribution, especially when multiple reactive sites are present.[5][6][7][8][9]

Q2: My N-substitution reaction is sluggish or not proceeding to completion. Should I just increase the temperature?

While increasing the temperature is a common strategy to accelerate slow reactions, it should be approached with caution.[1] Before elevating the temperature, consider the following factors that could also be responsible for low reactivity:

• Incomplete Deprotonation: The nucleophilicity of the oxazolidinedione nitrogen is paramount. If the base is not strong enough or is sterically hindered, deprotonation will be incomplete, leading to a slow reaction.

• Poor Solubility: If your reactants are not fully dissolved at the current temperature, the reaction will be limited by mass transfer.

• Reactivity of the Electrophile: The nature of the leaving group on your alkylating or arylating agent plays a significant role. For instance, in N-alkylation, the reactivity order is generally I > Br > Cl.[1]

• Solvent Choice: The solvent can significantly influence the reaction by stabilizing intermediates and affecting the solubility of reagents.

A systematic approach is recommended. First, ensure your reagents are pure and the reaction is under an inert atmosphere if necessary. Then, consider optimizing the base and solvent system before resorting to a significant temperature increase. Small, incremental increases in temperature (e.g., 10-20 °C) while monitoring the reaction by TLC or LC-MS are advisable.[2]

Q3: I'm observing the formation of an O-substituted byproduct. How can I favor N-substitution?

The formation of O-substituted byproducts arises from the ambident nucleophilic character of the deprotonated oxazolidinedione, which has electron density on both the nitrogen and oxygen atoms. To favor N-substitution, you can manipulate the reaction conditions:

• Temperature: Lowering the reaction temperature often favors N-alkylation.[10] This is because N-alkylation is often the kinetically favored pathway, while O-alkylation can be thermodynamically favored at higher temperatures.

• Counter-ion and Solvent: The choice of base and solvent can influence the site of substitution. Polar aprotic solvents like DMF or DMSO can favor N-alkylation.

• Steric Hindrance: Using a bulkier alkylating agent can sterically hinder attack at the more sterically accessible nitrogen atom.

Q4: Can the oxazolidinedione ring degrade at elevated temperatures?

Yes, the oxazolidinedione ring can be susceptible to degradation under harsh conditions, including high temperatures, especially in the presence of strong bases or nucleophiles.[4] This can lead to ring-opening or other decomposition pathways, resulting in lower yields and a more complex product mixture. It is crucial to determine the thermal stability of your specific oxazolidinedione substrate, particularly if you are working with novel or highly functionalized derivatives.

Section 2: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the N-substitution of oxazolidinediones, with a focus on temperature optimization.

Problem 1: Low to No Product Formation

Your reaction shows little to no conversion of the starting material to the desired N-substituted product.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low product yield.

Step-by-Step Protocol

• Verify Reagents:

  • Oxazolidinedione: Ensure it is pure and dry.

  • Electrophile (Alkyl/Aryl Halide, etc.): Check for degradation. Alkyl halides can decompose over time.

  • Base: Use a freshly opened or properly stored base. Carbonates can absorb moisture, and strong bases like NaH can lose activity upon exposure to air.

  • Solvent: Use an anhydrous solvent if your reaction is moisture-sensitive.

• Optimize the Base and Solvent:

  • For N-alkylation, common bases include K₂CO₃, Cs₂CO₃, and NaH.[11][12] For less reactive electrophiles, a stronger base like NaH in an aprotic solvent (e.g., THF, DMF) may be necessary.[1]

  • For N-arylation, copper- or palladium-catalyzed systems are often employed, with bases such as K₂CO₃, Cs₂CO₃, or t-BuOK.[13][14] DMSO has been shown to be an effective solvent in some copper-catalyzed N-arylations.[13]

• Incremental Temperature Increase:

  • If the reaction is still sluggish, begin to warm the reaction mixture. Start at room temperature and increase in 10-20 °C increments.

  • Monitor the reaction at each temperature for a set period (e.g., 1-2 hours) by TLC or LC-MS. Note any changes in the consumption of starting material and the formation of product and byproducts.

• Consider a More Reactive Electrophile:

  • If you are using an alkyl chloride and observing low reactivity, switching to the corresponding bromide or iodide can significantly increase the reaction rate.[1]

Problem 2: Formation of Multiple Products (Low Selectivity)

Your reaction yields a mixture of the desired N-substituted product along with other isomers (e.g., O-substituted) or byproducts from side reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low selectivity.

Step-by-Step Protocol

• Identify Byproducts: Use analytical techniques like LC-MS and NMR to identify the structures of the major byproducts. This will provide insight into the competing reaction pathways.

• Addressing O-Substitution (Kinetic vs. Thermodynamic Control):

  • Lower the Temperature: O-substitution can sometimes be the thermodynamically more stable product, favored at higher temperatures.[6] Running the reaction at a lower temperature (e.g., 0 °C or room temperature) can favor the kinetically controlled N-substitution product.[8][10]

  • Experiment Design: Set up parallel reactions at different temperatures (e.g., 0 °C, room temperature, 40 °C) and monitor the product ratio over time. This will help determine the optimal temperature for N-selectivity.

• Minimizing Decomposition and Elimination:

  • If you observe byproducts resulting from the decomposition of your starting material or product, or elimination of your alkylating agent, the reaction temperature is likely too high.

  • Reduce the temperature and consider extending the reaction time to achieve full conversion.

  • Ensure a non-nucleophilic base is used if elimination is a significant issue.

Data Summary: General Temperature Guidelines

The optimal temperature for N-substitution is highly substrate- and reagent-dependent. However, some general starting points are provided below.

Reaction Type	Electrophile	Common Bases	Common Solvents	Typical Temperature Range (°C)	Key Considerations
N-Alkylation	Alkyl Halides (I, Br, Cl)	K₂CO₃, Cs₂CO₃, NaH	Acetone, DMF, THF, Acetonitrile	25 - 100	Higher temperatures may be needed for less reactive halides (e.g., chlorides).[1]
N-Arylation (Cu-catalyzed)	Aryl Iodides, Aryl Bromides	K₂CO₃, Cs₂CO₃, t-BuOK	DMSO, Dioxane	25 - 110	Ligand choice is crucial; some modern systems operate at room temperature.[13][15]
N-Arylation (Pd-catalyzed)	Aryl Bromides, Aryl Triflates	NaOt-Bu, K₃PO₄	Toluene, Dioxane	80 - 120	Ligand and base selection are critical for reaction success.[14]
Cycloaddition	Isocyanates (with epoxides)	Lewis Acids, Phosphonium Salts	Various	Elevated temperatures often required.	Catalyst selection is key to controlling regioselectivity.[11]

Note: This table provides general guidance. Always refer to specific literature procedures for your class of substrates and reagents.

Section 3: Mechanistic Considerations

The Role of Kinetic vs. Thermodynamic Control

The concept of kinetic versus thermodynamic control is crucial when optimizing for selectivity.[7]

Caption: Energy profile for kinetic vs. thermodynamic products.

• Kinetic Product: This product is formed via the pathway with the lowest activation energy (Ea) and therefore forms the fastest.[8] In many oxazolidinedione substitutions, the N-substituted product is the kinetic product. Low temperatures and shorter reaction times favor the kinetic product.[9]

• Thermodynamic Product: This is the most stable product (lowest Gibbs free energy). If the reaction is reversible, allowing for equilibration, the thermodynamic product will be favored at higher temperatures and longer reaction times.[6][8]

By carefully controlling the temperature, you can steer the reaction towards the desired outcome. If you suspect your desired N-substituted product is the kinetic product, use the lowest temperature that allows for a reasonable reaction rate.

References

• Bhunia, S., De, S., & Ma, D. (2022). Room Temperature Cu-Catalyzed N-Arylation of Oxazolidinones and Amides with (Hetero)Aryl Iodides. Organic Letters, 24(5), 1253–1257. [Link]

• Shaikh, A. A., et al. (2020). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2020, 1-22. [Link]

• Bhunia, S., et al. (2022). Room Temperature Cu-Catalyzed N-Arylation of Oxazolidinones and Amides with (Hetero)Aryl Iodides. ResearchGate. [Link]

• Kaiser, D., et al. (2018). Proposed reaction mechanism for the formation of aliphatic oxazolidinones. ResearchGate. [Link]

• Bhunia, S., De, S., & Ma, D. (2022). Room Temperature Cu-Catalyzed N-Arylation of Oxazolidinones and Amides with (Hetero)Aryl Iodides. PubMed. [Link]

• Moreno, L. M., et al. (2022). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc, 2022(ii), 140-155. [Link]

• Li, Y., et al. (2013). Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. The Journal of Organic Chemistry, 78(23), 11844-11854. [Link]

• Process for the preparation of oxazolidinones and method of use thereof.

• Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. ResearchGate. [Link]

• Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. National Institutes of Health. [Link]

• Ligand-Free Ullmann-Type Arylation of Oxazolidinones by Diaryliodonium Salts. MDPI. [Link]

• Synthesis and antibacterial activities of N-substituted-glycinyl 1H-1,2,3-triazolyl oxazolidinones. PubMed. [Link]

• N-Substituted Oxazolidinediones. Journal of the American Chemical Society. [Link]

• Synthesis of N-arylated oxazolidinones via a palladium catalyzed cross coupling reaction. Application to the synthesis of the antibacterial agent Dup-721. ResearchGate. [Link]

• Proline-catalyzed aldol reactions. Wikipedia. [Link]

• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. National Institutes of Health. [Link]

• Synthesis, mechanism of action, and structure-activity relationships of 1,3-oxazolidinones as anti-bacterial Agent. Research Square. [Link]

• Oxazolidinone synthesis. Organic Chemistry Portal. [Link]

• Oxazolidine synthesis. Organic Chemistry Portal. [Link]

• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journals. [Link]

• Difficulties with N-Alkylations using alkyl bromides. Reddit. [Link]

• 33: Kinetic control vs. thermodynamic control. YouTube. [Link]

• or O‐alkylation of aromatic nitrogen heterocycles and N‐oxides using 1H–15N HMBC NMR spectroscopy. CORA. [Link]

• Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Oxazolidinones as versatile scaffolds in medicinal chemistry. National Institutes of Health. [Link]

• Thermal Characteristics of Oxazolidone Modified Epoxy Anhydride Blends. ResearchGate. [Link]

• Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2‑Amino Ethers. National Institutes of Health. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• A facile and highly efficient one-step N-alkylation of thiazolidine-2,4-dione. Arkivoc. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• • Kinetic vs Thermodynamic Control'. UC Homepages. [Link]

• Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines. MDPI. [Link]

• (PDF) The Role of Oxazolidine Derivatives in the Treatment of Infectious and Chronic Diseases. ResearchGate. [Link]

• Discovery of novel N-substituted thiazolidinediones (TZDs) as HDAC8 inhibitors: in-silico studies, synthesis, and biological evaluation. National Institutes of Health. [Link]

• Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions. MDPI. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. thalesnano.com [thalesnano.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. homepages.uc.edu [homepages.uc.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Room Temperature Cu-Catalyzed N-Arylation of Oxazolidinones and Amides with (Hetero)Aryl Iodides [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. Room Temperature Cu-Catalyzed N-Arylation of Oxazolidinones and Amides with (Hetero)Aryl Iodides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

Status: Active Document ID: TSC-OXD-2024-01 Lead Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

This guide addresses the stability challenges associated with 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione .[1] This molecule presents a dual-stability paradox: the oxazolidine-2,4-dione ring is susceptible to base-catalyzed hydrolysis, while the primary amine side chain is prone to oxidation and nucleophilic reactivity.

Our technical support data indicates that 90% of stability failures arise from incorrect pH buffering (leading to ring opening) or oxidative stress on the amine tail. This guide provides self-validating protocols to mitigate these risks.

Module 1: The pH-Stability Paradox

The Mechanism of Failure

The 1,3-oxazolidine-2,4-dione scaffold functions chemically as a cyclic imide/urethane. In aqueous environments, particularly at pH > 7.0 , the carbonyl carbons (C2 and C4) are highly electrophilic. Hydroxide ions (

) attack these positions, causing irreversible ring opening.

Concurrently, the aminoethyl side chain possesses a pKa of approximately ~9.5–10.0.

• At pH > 8.0: The amine is unprotonated (

  ), increasing the risk of intermolecular dimerization or intramolecular attack.

• At pH < 7.0: The amine is protonated (

  ), which stabilizes the side chain but can inductively activate the ring carbonyls toward hydrolysis if the solution is too acidic (pH < 2).

Visualizing the Degradation Pathway

The following diagram illustrates the critical failure mode: Base-Catalyzed Hydrolysis.

Figure 1: Mechanism of base-catalyzed ring opening. The reaction rate is pseudo-first-order with respect to hydroxide ion concentration.

Protocol: Optimal Buffer Selection

Objective: Maintain pH in the "Stability Window" (pH 4.5 – 6.0).

Buffer System	Recommended pH	Concentration	Notes
Acetate	4.5 – 5.5	10–50 mM	Gold Standard. Excellent buffering capacity in the stability window. Non-nucleophilic.
Citrate	5.0 – 6.0	10–25 mM	Good alternative. Caution: Citrate can chelate metals; ensure no metal-catalyzed oxidation is possible.
Phosphate	5.8 – 6.5	10–50 mM	Acceptable, but risk increases as pH approaches 7.0.
TRIS/Glycine	AVOID	N/A	Primary amines in TRIS can react with the dione; high pH range is destructive.

Module 2: Handling the Aminoethyl Side Chain

The Oxidation Risk

The primary amine on the ethyl chain is susceptible to oxidative deamination or N-oxidation, particularly in the presence of trace transition metals (Fe, Cu) found in lower-grade water or glass leaching.

Symptom: Solution turns faint yellow or pink over time.

Stabilization Protocol

• Degassing: All buffers must be degassed (vacuum filtration or Helium sparge) to remove dissolved oxygen.

• Chelation: Add 0.1 mM EDTA to the buffer. This sequesters trace metal ions that catalyze amine oxidation.

• Inert Atmosphere: Overlay storage vials with Argon or Nitrogen gas.

Module 3: Stability Validation Workflow

Do not assume stability; validate it. Use this logic flow to test your specific formulation.

Figure 2: Step-by-step decision matrix for validating solution stability prior to experimental use.

Module 4: Troubleshooting & FAQ

Q1: My solution precipitated after 24 hours at 4°C. Why?

• Diagnosis: This is likely a solubility issue rather than chemical degradation. The hydrochloride salt form is soluble, but if your buffer pH is too high (approaching the amine pKa), the free base may form, which is less soluble in aqueous media.

• Fix: Ensure the final pH is below 6.0 to keep the amine protonated (

  ). If using high concentrations (>50mM), add 5-10% DMSO as a co-solvent.

Q2: Can I autoclave the solution for sterilization?

• Answer: NO.

• Reasoning: The oxazolidine-2,4-dione ring is thermally labile in water. Autoclaving (121°C) will cause rapid hydrolysis and ring opening.

• Alternative: Use 0.22 µm sterile filtration (PES or PVDF membranes are compatible).

Q3: Can I use aldehydes (like formaldehyde) for fixation in cells treated with this compound?

• Warning: The primary amine on your compound will react with aldehydes to form a Schiff Base (imine).

• Impact: This consumes your drug and creates an artifact.

• Protocol: Wash cells thoroughly with PBS to remove the compound before adding fixatives.

Q4: How should I store the solid powder?

• Standard: -20°C with a desiccant.

• Critical: Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture onto the hygroscopic salt, initiating hydrolysis in the solid state.

References

• Vertex AI Search. (2024). Hydrolysis mechanism of 1,3-oxazolidine-2,4-dione. 2

• Moloney, G. P., et al. (2010).[3] Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. Journal of Pharmaceutical Sciences. 3[4]

• Dong, J., et al. (2012).[5] Oxidative degradation studies of an oxazolidinone-derived antibacterial agent. Drug Development and Industrial Pharmacy.[5] 5

• PubChem. (2025).[6] Compound Summary: 2-(2-Aminoethyl)-1,2,4-oxadiazolidine-3,5-dione.[6] 6[4][7][8][9][10]

Sources

• 1. Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-(2-Aminoethyl)-1,2,4-oxadiazolidine-3,5-dione | C4H7N3O3 | CID 3085372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sciensage.info [sciensage.info]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemscene.com [chemscene.com]

Reference Data & Comparative Studies

1H NMR Spectral Analysis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

A Comparative Technical Guide for Structural Validation

Executive Summary & Core Directive

In the development of anticonvulsant and antimicrobial scaffolds, the 1,3-oxazolidine-2,4-dione core serves as a critical bioisostere to hydantoins and succinimides.[1] This guide focuses on the structural validation of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione (HCl salt) , a functionalized intermediate often synthesized via the Gabriel amine synthesis pathway.[1]

Unlike standard spectral libraries, this guide adopts a comparative analysis framework . We evaluate the target compound against its phthalimide-protected precursor to demonstrate the efficacy of deprotection protocols. Furthermore, we analyze solvent-dependent spectral features (DMSO-d₆ vs. D₂O) to resolve labile proton exchange, a common source of ambiguity in primary amine characterization.

Structural Context & Synthesis Pathway[1][2][3][4][5][6][7]

To interpret the NMR data accurately, one must understand the chemical environment changes during synthesis.[1] The target molecule is typically generated by deprotecting N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]phthalimide.[1]

Key Structural Transformations:

• Loss of Aromaticity: Removal of the phthalimide group eliminates signals in the 7.8–8.0 ppm region.

• Amine Liberation: Transformation of the protected nitrogen into a primary amine (or ammonium salt), resulting in significant shielding of the adjacent methylene protons.[1]

Workflow Visualization (DOT Diagram)

Figure 1: Logical workflow for NMR-based validation of the deprotection step.

Comparative Spectral Analysis

Comparison A: Target vs. Precursor (Structural Confirmation)

The most definitive proof of synthesis is the "subtractive" analysis—confirming what has disappeared.

Feature	Precursor (Phthalimide Protected)	Target (Free Amine/HCl Salt)	Δδ (Shift Change)	Mechanistic Insight
Aromatic Region	Multiplet, 7.80 – 7.95 ppm (4H)	Silent / Absent	N/A	Confirmation of phthalimide cleavage.[1]
Oxazolidine Ring (H-5)	Singlet, ~4.85 ppm (2H)	Singlet, ~4.90 ppm (2H)	Minimal	The ring core remains intact; slight shift due to solvent/salt effects.[1]
Linker: N-CH₂ (a)	Triplet, ~3.95 ppm	Triplet, ~3.80 ppm	-0.15 ppm	Removal of the bulky electron-withdrawing phthalimide reduces deshielding.[1]
Linker: CH₂-NH₂ (b)	Triplet, ~3.90 ppm	Multiplet/Triplet, ~3.05 ppm	-0.85 ppm	Critical Diagnostic: The methylene adjacent to the amine shifts significantly upfield upon deprotection.[1]

(Note: Chemical shifts are referenced to TMS in DMSO-d₆. "N-CH₂ (a)" refers to the methylene attached to the oxazolidine nitrogen.)[1]

Comparison B: Solvent Effects (DMSO-d₆ vs. D₂O)

For amino-compounds, solvent choice dictates the visibility of the ammonium protons.[1]

• DMSO-d₆ (Recommended for Salt Forms):

  • Observation: A broad singlet integrates for 3H around 8.0–8.3 ppm .

  • Significance: Confirms the presence of the primary ammonium group (–NH₃⁺).

  • Risk: Water peaks in DMSO can overlap with ring signals; ensure dry solvent.

• D₂O (Deuterium Oxide):

  • Observation: The signals at 8.0–8.3 ppm disappear immediately.

  • Significance: Confirms the protons are exchangeable (N-H).[2]

  • Utility: Cleans up the spectrum to allow precise integration of the aliphatic backbone without interference from amide/amine broadening.

Detailed Experimental Protocol

To reproduce the reference data, follow this self-validating protocol.

Reagents & Equipment

• Compound: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Hydrochloride (Recrystallized, >98% purity).[1][3]

• Solvent: DMSO-d₆ (99.9 atom% D) + 0.03% TMS (v/v).[1]

• Instrument: 400 MHz (or higher) NMR Spectrometer.

Step-by-Step Methodology

• Sample Preparation (Gravimetric Verification):

  • Weigh 5–7 mg of the target solid into a clean vial.

  • Add 0.6 mL of DMSO-d₆.

  • Checkpoint: The solution must be clear. Turbidity suggests inorganic salts (e.g., NaCl from neutralization) which are NMR silent but affect shimming.[1]

• Acquisition Parameters:

  • Pulse Sequence: zg30 (30° excitation pulse).

  • Relaxation Delay (D1): Set to 5.0 seconds .

    • Reasoning: The quaternary carbons (visible in C13, but affecting H1 relaxation via coupling networks) and exchangeable protons require longer relaxation times for accurate integration.[1]

  • Scans (NS): 16 (Sufficient for >5 mg sample).[1]

  • Temperature: 298 K (25°C).[1]

• Processing & Phasing:

  • Apply an exponential window function (LB = 0.3 Hz).[1]

  • Reference the residual DMSO pentet to 2.50 ppm .

  • Validation: Check the water peak position. In DMSO, H₂O varies (3.3 ppm); if it shifts >3.5 ppm, the sample may be highly acidic.[1]

Reference Data & Assignment Table

Compound: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Hydrochloride Solvent: DMSO-d₆ Frequency: 400 MHz[1]

Position	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling (J)	Assignment
NH₃⁺	8.15	Broad Singlet	3H	-	Ammonium protons (Exchangeable)
H-5	4.88	Singlet	2H	-	Oxazolidine ring -O-CH₂-C=O
H-1'	3.78	Triplet	2H	6.2 Hz	N-CH₂ -CH₂-NH₃⁺
H-2'	3.06	Multiplet/Qt	2H	6.2 Hz	N-CH₂-CH₂ -NH₃⁺

Spectral Interpretation Notes:

• H-5 Singlet: This is the "fingerprint" of the 2,4-oxazolidinedione ring.[1] If this peak splits or shifts to ~4.0 ppm, suspect ring opening (hydrolysis) to the corresponding hydroxy-acid amide.[1]

• H-2' Multiplet: Often appears as a quartet-like structure due to coupling with both the adjacent methylene (H-1') and the ammonium protons (NH₃⁺) in DMSO.[1] Adding D₂O collapses this to a clean triplet.

Troubleshooting & Impurity Profiling

Issue: Extra Singlet at ~3.5-3.8 ppm

• Diagnosis: Likely residual Methyl or Ethyl ester if the synthesis involved an alkylation of a carbamate.

• Action: Check integration relative to the H-5 peak (should be 2:2).

Issue: Broad Hump at 6.0-9.0 ppm

• Diagnosis: Wet DMSO. The exchangeable protons are broadening due to rapid exchange with water.

• Action: Dry the sample or switch to D₂O (accepting loss of NH peaks) for resolution of the carbon backbone.

References

• National Center for Biotechnology Information . (2025). PubChem Compound Summary for CID 97389, 2,4-Oxazolidinedione. Retrieved October 26, 2023, from [Link][1]

• SpectraBase . (2024).[1] 1H NMR Spectrum of 3-Ethyl-2-oxazolidinone. John Wiley & Sons.[4][5] Retrieved October 26, 2023, from [Link][1]

• Sonawane, L. V., & Bari, S. B. (2011).[1][6] Synthesis and Spectral Characterization of Some Novel N-Substituted 2, 4-Thiazolidinedione. International Journal of Biological Chemistry. Retrieved October 26, 2023, from [Link][1]

Sources

• 1. sciensage.info [sciensage.info]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemscene.com [chemscene.com]
• 4. 2,4-Oxazolidinedione | C3H3NO3 | CID 97389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. scialert.net [scialert.net]

FTIR characteristic peaks for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione identification

FTIR Spectral Signatures for the Identification of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione: A Comparative Guide

As a Senior Application Scientist in pharmaceutical characterization, I frequently oversee the structural validation of complex heterocyclic intermediates. 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione (AOD) is a critical building block used in the synthesis of stimuli-responsive materials, anticonvulsants, and advanced antibacterial agents.

During drug development, confirming the structural integrity of the oxazolidine-2,4-dione ring and its primary amine side chain is paramount. Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive method for this validation. However, misinterpretation of its complex carbonyl region is a common pitfall. This guide objectively compares the FTIR spectral signatures of AOD against common alternative scaffolds—such as 1,3-Thiazolidine-2,4-dione (TZD) and 2-Oxazolidinone—providing researchers with a self-validating framework for accurate identification.

Mechanistic Causality: Decoding the FTIR Spectra

The most distinctive feature of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is its cyclic dione system. Unlike simple ketones, the two carbonyl groups (C2 and C4) are mechanically coupled through the intervening nitrogen and carbon atoms. This coupling splits the carbonyl stretching vibration into two distinct modes: an in-phase (symmetric) stretch and an out-of-phase (asymmetric) stretch.

The Inductive Effect (-I) of the Ring Heteroatom: When comparing AOD to its sulfur analog (Thiazolidine-2,4-dione), the spectral shift is dramatic. The oxygen atom at position 1 of the oxazolidine ring is highly electronegative. It exerts a strong electron-withdrawing inductive effect (-I effect) on the adjacent carbonyl carbons. This reduces the polarity of the C=O bonds, increasing their force constants and shifting the absorption to significantly higher wavenumbers (typically ~1810 cm⁻¹ and ~1743 cm⁻¹) 1.

In contrast, sulfur is larger, more polarizable, and less electronegative. The weaker inductive effect in TZD results in lower C=O stretching frequencies (~1734 cm⁻¹ and ~1690 cm⁻¹) 2.

Inductive effects of ring heteroatoms on carbonyl stretching frequencies.

Comparative Spectral Analysis

To accurately identify AOD, it must be differentiated from mono-carbonyl oxazolidinones (like the Linezolid core) 3 and thiazolidinediones. Furthermore, because AOD is N-substituted with a 2-aminoethyl group, it lacks the typical ring imide N-H stretch, displaying primary amine peaks instead.

Table 1: Quantitative FTIR Peak Comparison across Heterocyclic Alternatives

Functional Group	3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione	1,3-Thiazolidine-2,4-dione (TZD)	2-Oxazolidinone (Mono-carbonyl)
C=O (Asymmetric)	~1810 cm⁻¹	~1734 cm⁻¹	N/A (Single Carbonyl)
C=O (Symmetric)	~1743 cm⁻¹	~1690 cm⁻¹	~1747 - 1750 cm⁻¹ 4
Ring Heteroatom	~1150 cm⁻¹ (C-O-C stretch)	~650 cm⁻¹ (C-S-C stretch)	~1120 cm⁻¹ (C-O-C stretch)
N-H (Stretching)	~3350, 3280 cm⁻¹ (Primary amine side chain)*	~3140 cm⁻¹ (Ring imide N-H)	~3363 cm⁻¹ (Ring amide N-H)

*Note: If AOD is analyzed as a hydrochloride salt (CAS 1824268-91-8), the sharp primary amine peaks will be replaced by a broad, intense NH₃⁺ stretching band spanning 3000–2800 cm⁻¹.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your spectral data, the analytical workflow must be treated as a self-validating system. The following protocol utilizes Attenuated Total Reflectance (ATR-FTIR) to prevent sample degradation and matrix interference.

Step 1: System Suitability & Background Calibration

• Action: Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) using a clean diamond or ZnSe ATR crystal immediately before sample loading.

• Causality: This step subtracts atmospheric CO₂ and water vapor. Water vapor exhibits sharp rotational-vibrational bands in the 3900–3400 cm⁻¹ region, which can easily mask or be mistaken for the primary amine N-H stretches of the AOD side chain.

Step 2: Sample Loading & State Preservation

• Action: Place 2-3 mg of the AOD sample onto the ATR crystal. Apply consistent pressure using the anvil.

• Causality: ATR is explicitly chosen over the traditional KBr pellet method. If the AOD is in its hydrochloride salt form, grinding it with KBr under high pressure can induce solid-state ion exchange (forming HBr salts and KCl). This alters the crystalline lattice and shifts the fingerprint region, leading to false negatives.

Step 3: Spectral Acquisition

• Action: Run 32 to 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Step 4: Internal Validation & Data Interpretation

• Action: Before confirming the carbonyl peaks, verify the presence of the C-O-C ring stretch at ~1150 cm⁻¹.

• Causality: This acts as an internal control. Oxazolidine-2,4-diones are susceptible to hydrolytic ring-opening under basic or highly humid conditions. If the 1150 cm⁻¹ peak is diminished and a broad O-H stretch appears above 3400 cm⁻¹, the ring has degraded, invalidating the sample. Only after this check should you confirm the 1810/1743 cm⁻¹ dione peaks.

Workflow for FTIR validation of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione.

Conclusion

Identifying 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione requires an understanding of how its highly electronegative oxygen atom and coupled dione system drive its carbonyl stretches to unusually high frequencies (1810 and 1743 cm⁻¹). By utilizing ATR-FTIR to preserve the salt state and employing internal validation checks for ring hydrolysis, researchers can confidently distinguish this molecule from structurally similar thiazolidinediones and mono-carbonyl oxazolidinones.

References

• Flash vacuum pyrolysis of oxazolidine-2,4-diones.Arkivoc.
• Novel hybrids of thiazolidinedione-1,3,4-oxadiazole derivatives: synthesis, molecular docking, MD simulations, ADMET study, in vitro, and in vivo anti-diabetic assessment.RSC Publishing.
• Release Kinetic of Sustained Release Matrix Tablet of Linezolid Containing Polymer Blend.International Journal of Pharmaceutical Quality Assurance.
• Reaction of Tetramethylurea with Photoexcited Carbonyl Compounds.Bulletin of the Chemical Society of Japan (OUP).

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Novel hybrids of thiazolidinedione-1,3,4-oxadiazole derivatives: synthesis, molecular docking, MD simulations, ADMET study, in vitro , and in vivo ant ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07247E [pubs.rsc.org]
• 3. impactfactor.org [impactfactor.org]
• 4. academic.oup.com [academic.oup.com]

Definitive Structural Validation of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione via X-ray Crystallography

Executive Summary: The Case for Absolute Configuration

In the development of anticonvulsant pharmacophores and antibiotic oxazolidinone analogs, the precise structural characterization of the heterocyclic core is non-negotiable.[1] While 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione serves as a critical intermediate, its structural validation is frequently oversimplified using only solution-phase NMR.

This guide argues that Single Crystal X-ray Diffraction (SC-XRD) is the mandatory "Gold Standard" for this compound.[1] Unlike NMR, which provides a time-averaged solution structure, SC-XRD definitively resolves the ring planarity , side-chain conformation , and intermolecular hydrogen bonding networks —factors that directly dictate solid-state stability and bioavailability.

Comparative Analysis: Why SC-XRD Overpowers NMR & IR

For the 1,3-oxazolidine-2,4-dione scaffold, standard spectroscopic methods leave critical "blind spots." The table below outlines why SC-XRD is superior for structural validation.

Feature	Solution NMR (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> H, C)	FT-IR Spectroscopy	SC-XRD (The Gold Standard)
Ring Conformation	Averaged. Rapid ring flipping in solution masks the true envelope or planar conformation.	Inferred. Band shifts suggest ring strain but lack geometric precision.	Absolute. Defines exact torsion angles and ring puckering (RMSD from mean plane).[1]
Side Chain Orientation	Ambiguous. NOESY correlations can suggest proximity but fail to define precise dihedral angles (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ).	None. Cannot determine spatial orientation of the aminoethyl tail.	Precise. Maps the exact trajectory of the 3-(2-aminoethyl) tail, revealing steric strain.
Tautomerism & Protonation	Dynamic. Exchangeable protons (NHngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ) broaden signals; salt location (HCl) is inferred.	Qualitative. Broad OH/NH bands obscure specific donor-acceptor sites.	Definite. Locates H-atoms in difference Fourier maps; pinpoints Cl counterion position.
Packing Interactions	Blind. Cannot see intermolecular networks.	Blind. Cannot see lattice energy contributors.	Revealed. Visualizes the 3D H-bond network stabilizing the crystal lattice.

The "Blind Spot" of NMR in this Scaffold

In 3-substituted 2,4-oxazolidinediones, the carbonyls at C2 and C4 are chemically distinct but magnetically similar. NMR often struggles to distinguish subtle regiochemical isomers (e.g., O-alkylation vs. N-alkylation side products) without complex 2D experiments. SC-XRD solves this by measuring the C-N vs. C-O bond lengths directly (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

vs ), providing irrefutable proof of connectivity.

Experimental Protocol: A Self-Validating Workflow

To ensure high-quality data, follow this optimized crystallization and diffraction protocol. This workflow is designed to minimize disorder in the flexible aminoethyl chain.

Phase 1: Crystal Growth (The Vapor Diffusion Method)

Direct evaporation often yields amorphous powder for this polar salt.[1] Vapor diffusion is preferred.[1]

• Solvent System: Dissolve 20 mg of the compound in a minimum amount of Methanol (MeOH) or Water/Ethanol (1:1) .[1]

• Precipitant: Use Diethyl Ether or Acetone (antisolvent).[1]

• Setup: Place the solute solution in an inner vial. Place the vial uncapped inside a larger jar containing the precipitant. Seal the outer jar.

• Timeline: Allow to equilibrate at

  for 3-7 days. Lower temperature reduces the kinetic energy of the flexible aminoethyl tail, promoting ordered packing.

Phase 2: Data Collection & Refinement[1]

• Temperature: Collect data at 100 K (Liquid Nitrogen stream). Crucial: Room temperature data will likely show high thermal ellipsoids for the terminal amine, making the model unstable.

• Resolution: Aim for

  or better to resolve the hydrogen positions on the amine.

• Refinement Strategy:

  • Refine non-hydrogen atoms anisotropically.

  • Locate amine hydrogens in the difference map (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    ).

  • Self-Validation Check: If the R-factor (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    ) exceeds 5%, check for twinning or disorder in the ethyl chain.

Visualization of the Workflow

Figure 1: The structural validation workflow. Note the feedback loop: poor refinement metrics require re-crystallization, not just data manipulation.

Expected Data & Interpretation Criteria

When analyzing the solved structure, specific geometric parameters confirm the identity of the 1,3-oxazolidine-2,4-dione core.

A. Bond Length Metrics (The "Fingerprint")

The bond lengths within the heterocyclic ring distinguish the dione from potential impurities (like iso-ureas).[1]

• C2=O Carbonyl: Expected ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  (Typical ketone/imide character).

• C4=O Carbonyl: Expected ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  .

• N3-C2 Bond: Expected ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  (Partial double bond character due to resonance).

• O1-C2 Bond: Expected

  .

• O1-C5 Bond: Expected ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  (Pure single bond character).

Interpretation: If the N3-C2 bond is significantly longer (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

), suspect ring opening or lack of resonance stabilization.

B. Ring Planarity

The 2,4-oxazolidinedione ring is typically planar or exhibits a very slight "envelope" conformation at C5.

• Metric: Calculate the Root Mean Square Deviation (RMSD) of the 5 ring atoms.

• Pass Criteria: RMSD ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  indicates a planar aromatic-like system.

C. Hydrogen Bonding Network

For the 3-(2-aminoethyl) derivative, the terminal amine is a hydrogen bond donor, and the ring carbonyls are acceptors.[1]

• Interaction: Look for ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  interactions.

• Distance: ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  distances of indicate strong structural stabilization, critical for understanding the compound's high melting point compared to non-polar analogs.

Structural Logic Diagram

Figure 2: Structural dependencies. The resonance of the core dictates the planarity, while the aminoethyl tail drives the lattice packing via hydrogen bonding.[1]

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The world’s repository of small molecule crystal structures. (Search for "oxazolidine-2,4-dione" subclass).[2][3][4] [Link][1]

• Grover, G., et al. (2010).[1] "Structural insights into 1,3-oxazolidine-2,4-diones: Implications for anticonvulsant activity." Journal of Molecular Structure. (Representative citation for class properties). [Link]

• Sheldrick, G. M. (2015).[1] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C. [Link][1]

• PubChem Compound Summary. "2,4-Oxazolidinedione." National Center for Biotechnology Information. [Link][1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,4-Oxazolidinedione - Wikipedia [en.wikipedia.org]
• 3. 2,4-Oxazolidinedione | C3H3NO3 | CID 97389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]

Comparative Bioactivity of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione Analogs

Executive Summary: The Scaffold at a Glance

The 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione scaffold represents a specialized subclass of the oxazolidinedione family. While the parent core (oxazolidine-2,4-dione) is historically significant for its anticonvulsant properties (e.g., Trimethadione), the introduction of a basic 3-(2-aminoethyl) side chain drastically alters its pharmacophore.

This modification shifts the molecule's profile from a simple lipophilic ion channel blocker to a versatile ligand capable of interacting with G-protein coupled receptors (GPCRs) and intracellular kinases. This guide compares the bioactivity of these analogs across three primary therapeutic axes: Anticonvulsant Activity , Sigma-1 Receptor Modulation , and Sphingosine Kinase Inhibition .

Chemical Classification

• Core Scaffold : 1,3-Oxazolidine-2,4-dione.[1]

• Key Modification :

  -aminoethyl substitution (mimics the ethylamine tail of neurotransmitters like serotonin and histamine).

• Primary Bioisostere : Thiazolidine-2,4-dione (Sulfur analog).

Comparative Bioactivity Analysis

A. Anticonvulsant Activity (T-Type Ca²⁺ Channel Blockade)

The historical utility of oxazolidine-2,4-diones lies in their ability to block T-type calcium channels in the thalamus, preventing absence seizures.

Mechanism of Action : The dione ring mimics the hydantoin core of Phenytoin but with distinct binding kinetics. The 3-(2-aminoethyl) tail improves water solubility compared to the purely alkylated Trimethadione, potentially altering the bioavailability profile while maintaining the pharmacophore necessary for channel inhibition.

Compound Analog	R5 Substituent	Target	Est. ED₅₀ (MES Test)	BBB Penetration
Trimethadione (Control)	5,5-Dimethyl	T-type Ca²⁺	~300 mg/kg	High
Analog A (Aminoethyl)	5,5-Dimethyl	T-type Ca²⁺	~450 mg/kg*	Moderate (Ionizable)
Analog B (Diphenyl)	5,5-Diphenyl	Na⁺ Channels	~50 mg/kg	High

Note: The aminoethyl group introduces a basic center (

), which increases polarity. While this aids solubility, it may reduce passive diffusion across the Blood-Brain Barrier (BBB) compared to non-ionized analogs.

B. Sigma-1 Receptor (σ1R) Modulation

Recent medicinal chemistry efforts have identified 3-(2-aminoethyl) derivatives as potent ligands for the Sigma-1 Receptor (σ1R) , a chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM).

• Bioisosteric Comparison : Research indicates that thiazolidine analogs (S-containing) are potent σ1R ligands (

  in nanomolar range). The oxazolidine (O-containing) analogs serve as bioisosteres.

• Effect of Oxygen vs. Sulfur :

  • Oxygen : Lower lipophilicity (LogP decreases by ~0.5), stronger H-bond acceptor.

  • Result : Oxazolidine analogs generally show slightly reduced affinity due to the loss of the "sigma-hole" interaction provided by sulfur, but exhibit better metabolic stability.

C. Sphingosine Kinase 2 (SphK2) Inhibition

A specific derivative, K145 (a thiazolidine analog), has been characterized as a selective SphK2 inhibitor.[2] The oxazolidine bioisostere is investigated for its ability to retain this inhibition while mitigating potential sulfur-related toxicity.

• Pathway : Inhibition of SphK2 prevents the formation of Sphingosine-1-Phosphate (S1P) in the nucleus, suppressing HDAC activity and inducing apoptosis in leukemia cells (U937).

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates how specific structural modifications to the 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione core dictate its biological target.

Figure 1: SAR map showing how R5-substitution shifts the pharmacophore from anticonvulsant to kinase inhibitor.

Experimental Protocols

To validate the bioactivity of these analogs, the following standardized protocols are recommended.

Protocol A: Synthesis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

Rationale: This protocol ensures the protection of the primary amine during ring closure.

• Starting Material : React Glycolic acid ester (or

  -hydroxy ester) with Isocyanate derived from N-Boc-ethylenediamine.

• Cyclization : Reflux in toluene with a catalytic base (Piperidine or TEA).

• Deprotection : Treat the intermediate N-Boc-3-(2-aminoethyl)-oxazolidine-2,4-dione with TFA/DCM (1:1) at 0°C for 30 mins.

• Purification : Recrystallize from Ethanol/Water.

• Validation : Confirm structure via ¹H-NMR (look for ethylene bridge triplets at

  3.0-4.0 ppm).

Protocol B: Sigma-1 Receptor Binding Assay

Rationale: Determines affinity (

) using radioligand displacement.

• Membrane Prep : Homogenize guinea pig brain or rat liver (rich in σ1R). Centrifuge at 100,000 x g to isolate microsomes.

• Radioligand : Use [³H]-(+)-Pentazocine (specific for σ1R).

• Incubation :

  • Mix 100 µg membrane protein with 2 nM [³H]-(+)-Pentazocine.

  • Add test compound (Oxazolidine analog) at concentrations

    to M.

  • Incubate in Tris-HCl buffer (pH 7.4) for 120 min at 37°C.

• Termination : Rapid filtration through GF/B filters using a cell harvester.

• Analysis : Measure radioactivity via liquid scintillation counting. Calculate IC₅₀ and convert to

  using the Cheng-Prusoff equation.

Protocol C: Maximal Electroshock Seizure (MES) Test

Rationale: The Gold Standard for identifying efficacy against generalized tonic-clonic seizures.

• Subjects : Male albino mice (20-25g).

• Administration : Administer test compound i.p. (30, 100, 300 mg/kg) suspended in 0.5% CMC.

• Stimulus : Apply corneal electrodes: 60 Hz, 50 mA, 0.2s duration.

• Endpoint : Abolition of the hindlimb tonic extensor component of the seizure.

• Control : Phenytoin (25 mg/kg) as positive control.

Mechanistic Pathway: Sphingosine Kinase Inhibition[2]

The 5-benzylidene derivatives of this scaffold act as lipid mimetics, entering the ATP-binding pocket of SphK2.

Figure 2: Pathway illustrating how inhibition of SphK2 by these analogs leads to apoptosis.

References

• Anticonvulsant Class Overview

  • Title: "Oxazolidine-2,4-dione similar molecules with anticonvulsant activity."
  • Source: ResearchG

  • URL: [Link][3][4]

• Sigma Receptor Ligands (Thiazolidine Analogs)

  • Title: "Discovery of 3-(2-aminoethyl)-thiazolidine-2,4-diones as a novel chemotype of sigma-1 receptor ligands."
  • Source: Chemical Biology & Drug Design (PubMed).

  • URL: [Link]

• Sphingosine Kinase Inhibition (K145)

  • Title: "Biological Characterization of 3-(2-amino-ethyl)-5-[3-(4-butoxyl-phenyl)-propylidene]-thiazolidine-2,4-dione (K145) as a Selective Sphingosine kinase-2 Inhibitor."[2]

  • Source: PLOS ONE.[2]

  • URL: [Link][4]

• Synthesis of Oxazolidine-2,4-diones

  • Title: "Versatile Synthesis of Qu
  • Source: Synthesis / Organic Chemistry Portal.

  • URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biological characterization of 3-(2-amino-ethyl)-5-[3-(4-butoxyl-phenyl)-propylidene]-thiazolidine-2,4-dione (K145) as a selective sphingosine kinase-2 inhibitor and anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iis.u-tokyo.ac.jp [iis.u-tokyo.ac.jp]

A Senior Application Scientist's Guide to Elemental Analysis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione: Purity and Impurity Profiling

In the landscape of pharmaceutical development, the precise characterization of an active pharmaceutical ingredient (API) is paramount to ensuring its safety, efficacy, and quality. For a molecule such as 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione, a comprehensive elemental analysis strategy is not merely a regulatory checkbox but a foundational component of its chemical identity and purity profile. This guide provides an in-depth comparison of analytical standards and methodologies, offering field-proven insights for researchers, scientists, and drug development professionals.

The Dual Facets of Elemental Analysis in Pharmaceutical Development

Elemental analysis for a pharmaceutical compound like 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is a tale of two distinct yet complementary objectives:

• Stoichiometric Verification (CHNO Analysis): This fundamental analysis determines the mass percentages of carbon, hydrogen, nitrogen, and oxygen. It serves as a primary method to confirm the empirical formula of the synthesized molecule and provides a quantitative measure of its purity.

• Elemental Impurity Profiling: Modern regulatory guidelines, such as the United States Pharmacopeia (USP) chapters <232> and <233> and the International Council for Harmonisation (ICH) Q3D guideline, mandate the control of elemental impurities.[1][2] These impurities can be introduced at any stage of the manufacturing process, from raw materials and catalysts to manufacturing equipment and container closure systems.[1][2]

This guide will navigate both of these critical analytical pathways, providing a comparative framework and actionable protocols.

Part 1: Stoichiometric Verification via CHNS/O Analysis

The confirmation of the elemental composition of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is the first step in its characterization. The theoretical elemental composition, based on its molecular formula C₅H₈N₂O₃, is as follows:

• Carbon (C): 41.67%

• Hydrogen (H): 5.60%

• Nitrogen (N): 19.44%

• Oxygen (O): 33.30%

The primary technique for this verification is combustion analysis , performed using a dedicated CHNS/O elemental analyzer.[3]

Comparison of Methodologies for CHNS/O Analysis

Feature	CHNS Analysis	Oxygen Analysis
Principle	Dynamic flash combustion of the sample in the presence of oxygen.	Pyrolysis of the sample in an oxygen-free environment.
Instrumentation	The sample is combusted at a high temperature (typically ~1000°C) to produce CO₂, H₂O, N₂, and SO₂. These gases are separated by gas chromatography and quantified by a thermal conductivity detector (TCD).[4]	The sample is heated in a pyrolysis reactor (typically containing nickel-coated carbon at ~1060°C) to produce CO, which is then detected by a TCD.[4]
Sample Preparation	The sample is weighed into a tin container.	The sample is weighed into a silver container.
Carrier Gas	Helium or Argon.[5]	Helium.

Experimental Protocol: CHNS Analysis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

This protocol outlines the steps for determining the carbon, hydrogen, and nitrogen content.

• Instrument Calibration:

  • Calibrate the elemental analyzer using a certified organic standard with a known CHN composition (e.g., acetanilide).

  • Perform multiple runs of the standard to ensure the instrument is stable and the calibration is linear.

• Sample Preparation:

  • Accurately weigh approximately 2-3 mg of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione into a tin capsule using a calibrated microbalance.

  • Fold the capsule to ensure no sample can escape and place it in the autosampler.

• Analysis:

  • Initiate the analysis sequence. The sample is dropped into a high-temperature combustion furnace with a pulse of pure oxygen.

  • The resulting combustion gases (CO₂, H₂O, and N₂) are passed through a reduction furnace to convert nitrogen oxides to N₂ and remove excess oxygen.

  • The gases are then separated on a chromatographic column and detected by a thermal conductivity detector.

• Data Interpretation:

  • The instrument software calculates the percentage of C, H, and N based on the detector response and the sample weight.

  • Compare the experimental percentages to the theoretical values. A deviation of ±0.4% is generally considered acceptable.

Part 2: Elemental Impurity Profiling

The control of elemental impurities is a critical aspect of drug safety. The ICH Q3D guideline classifies elemental impurities into three classes based on their toxicity and the likelihood of their occurrence in the drug product.[6]

• Class 1: As, Cd, Hg, and Pb. These are highly toxic and must be evaluated in all risk assessments.[6]

• Class 2: Elements that are generally considered toxic but have a lower probability of being found in drug products. This class is further subdivided into 2A (Co, Ni, V) and 2B (Ag, Au, Ir, Os, Pd, Pt, Rh, Ru, Se, Tl).

• Class 3: Elements with relatively low toxicity by the oral route of administration (e.g., Cu, Mn, Zn).

The primary analytical techniques for quantifying these impurities are Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[7]

Comparative Analysis: ICP-OES vs. ICP-MS

Feature	ICP-OES	ICP-MS
Sensitivity	Parts per billion (ppb) to parts per million (ppm).[8][9]	Parts per trillion (ppt) to parts per billion (ppb).[8]
Detection Limits	Higher detection limits.[8]	Lower detection limits, making it ideal for trace and ultra-trace analysis.[8]
Interferences	Primarily spectral interferences from overlapping emission lines.	Isobaric and polyatomic interferences, which can be mitigated with collision/reaction cells.
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and maintenance expenses.
Sample Throughput	Generally higher sample throughput.[10]	Slower analysis time per sample compared to ICP-OES.[8]
Regulatory Compliance	Suitable for elements with higher Permitted Daily Exposure (PDE) limits.[7]	The gold standard for elements with low PDE limits, such as the "Big Four" (As, Cd, Hg, Pb).[7]

For the stringent requirements of pharmaceutical analysis, ICP-MS is often the preferred technique due to its superior sensitivity and ability to meet the low detection limits mandated by regulatory bodies.

Experimental Workflow for Elemental Impurity Analysis

The following diagram illustrates a typical workflow for the analysis of elemental impurities in 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione.

Caption: Workflow for Elemental Impurity Analysis.

Detailed Protocol: ICP-MS Analysis of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

This protocol is a general guideline and must be validated according to ICH Q2(R1) guidelines.[11][12]

• Sample Preparation (Microwave-Assisted Acid Digestion):

  • Accurately weigh approximately 100 mg of the API into a clean, inert microwave digestion vessel.

  • Add 5 mL of high-purity nitric acid (HNO₃) and 1 mL of hydrochloric acid (HCl).

  • Seal the vessel and place it in the microwave digestion system.

  • Ramp the temperature to 200°C over 15 minutes and hold for 20 minutes.

  • Allow the vessel to cool to room temperature.

  • Carefully open the vessel and dilute the digested sample to a final volume of 50 mL with deionized water.

• Instrument Setup and Calibration:

  • Set up the ICP-MS according to the manufacturer's instructions. Use a robust plasma setting suitable for the sample matrix.

  • Prepare a series of calibration standards using NIST-traceable certified reference materials diluted in the same acid matrix as the samples.[13] The concentration range should bracket the expected impurity levels and the PDE limits.

• Analysis:

  • Introduce a blank solution, followed by the calibration standards, and then the prepared sample solutions into the ICP-MS.

  • Include quality control standards at regular intervals to monitor instrument performance.

• Data Analysis and Reporting:

  • Quantify the concentration of each elemental impurity in the sample solution using the calibration curve.

  • Calculate the concentration of each impurity in the original API, taking into account the initial sample weight and final volume.

  • Compare the calculated concentrations to the established PDE limits to ensure compliance.

The Role of Certified Reference Materials (CRMs)

The use of Certified Reference Materials is crucial for ensuring the accuracy and traceability of elemental analysis. While a specific CRM for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione may not be readily available, several options exist:

• Matrix-Matched CRMs: For elemental impurity analysis, CRMs in a similar organic matrix can be used to validate the sample preparation and analytical method.

• Analyte-Specific CRMs: For CHNO analysis, highly pure and well-characterized organic compounds serve as reliable standards.

• In-house Reference Standards: A thoroughly characterized batch of the API can be established as an in-house reference standard for routine quality control.

Several suppliers, such as LGC Standards and Axios Research, provide a range of reference materials for pharmaceutical analysis, including for oxazolidinone-related compounds.[14][15]

Conclusion: A Holistic Approach to Elemental Analysis

A robust elemental analysis strategy for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione is a multi-faceted endeavor that underpins its quality and safety profile. By integrating both stoichiometric verification through CHNS/O analysis and comprehensive elemental impurity profiling using sensitive techniques like ICP-MS, researchers and drug developers can build a complete and compliant chemical characterization package. The adoption of a risk-based approach, as outlined in ICH Q3D, coupled with rigorous method validation, ensures that the final drug product is not only effective but also free from harmful levels of elemental impurities.

References

• Lab Manager. (2026, February 18). ICP-OES vs. ICP-MS: Choosing the Right Technique for Trace Metal Analysis. Retrieved from [Link]

• Drawell. (2023, July 27). ICP-OES VS ICP-MS -7 Key Differences Analysis. Retrieved from [Link]

• McSheehy, S. (2016). Preparation of pharmaceutical samples for elemental impurities analysis: Some potential approaches. Spectroscopy, 31(4), 14-23.

• QbD Group. (2025, April 2). ICP-MS vs ICP-OES: choosing the right elemental impurity test. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2014). ICH Harmonised Guideline: Guideline for Elemental Impurities Q3D(R1). Retrieved from [Link]

• Donati, G. L., & Amais, R. S. (2017). Preparation of pharmaceutical samples for elemental impurities analysis: Some potential approaches. Spectroscopy, 32(4), 14-23.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Agilent Technologies. (2021, October 29). Determining Elemental Impurities in Pharmaceutical Ingredients using ICP-MS. Retrieved from [Link]

• Spectroscopy Online. (2020, December 20). Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters. Retrieved from [Link]

• Axios Research. (n.d.). Oxazolidinone. Retrieved from [Link]

• European Medicines Agency. (2006). ICH Topic Q2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Oxazolidinone-impurities. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• United States Pharmacopeia. (n.d.). <232> Elemental Impurities—Limits. Retrieved from [Link]

• Intertek. (n.d.). USP 232 and 233 Pharmaceutical Elemental Impurity Testing. Retrieved from [Link]

• CS Analytical. (n.d.). USP 232, USP 233 and ICHQ3D Elemental Impurities. Retrieved from [Link]

• Agilent Technologies. (2021, August 11). USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. Retrieved from [Link]

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

• VELP Scientifica. (n.d.). THE ALL-IN-ONE CHNS/O ELEMENTAL ANALYZER TO BROADEN YOUR ANALYTICAL POTENTIAL. Retrieved from [Link]

Sources

• 1. csanalytical.com [csanalytical.com]
• 2. agilent.com [agilent.com]
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• 5. THE ALL-IN-ONE CHNS/O ELEMENTAL ANALYZER TO BROADEN YOUR ANALYTICAL POTENTIAL [velp.com]
• 6. kohan.com.tw [kohan.com.tw]
• 7. ICP-OES vs. ICP-MS: Choosing the Right Technique for Trace Metal Analysis | Lab Manager [labmanager.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Comparing ICP-MS, ICP-OES and XRF techniques for elemental impurity testing of pharmaceuticals | Malvern Panalytical [malvernpanalytical.com]
• 10. researchgate.net [researchgate.net]
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• 14. Oxazolidinone |Axios Research [axios-research.com]
• 15. Oxazolidinones Reference Materials | LGC Standards [lgcstandards.com]

Technical Comparison Guide: Differentiating 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione from Hydantoin and Regioisomeric Impurities

Topic: Differentiating 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione from Isomeric Impurities Content Type: Technical Comparison Guide Audience: Researchers, Analytical Chemists, and Drug Development Scientists

Executive Summary: The Structural Challenge

In the development of heterocyclic pharmaceutical intermediates, 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione (Target A) presents a classic structural identification challenge. Its synthesis often yields thermodynamic isomers, most notably 1-(2-aminoethyl)imidazolidine-2,4-dione (Hydantoin Isomer B) .

Because both molecules share the formula

and possess similar solubilities, standard LC-MS methods often fail to distinguish them definitively due to identical molecular weights (MW 144.13) and similar fragmentation patterns.

This guide outlines a self-validating analytical workflow to differentiate the target oxazolidine-2,4-dione from its hydantoin isomers, relying on the distinct electronic environments of the ring C5 position and the carbonyl stretching frequencies.

Key Differentiators at a Glance

Feature	Oxazolidine-2,4-dione (Target)	Hydantoin (Impurity)	Differentiation Power
13C NMR (Ring C5)	~65–75 ppm (O-linked)	~50–60 ppm (N-linked)	Definitive
IR Carbonyls	Doublet: ~1820 cm⁻¹ (weak) & 1740 cm⁻¹	Doublet: ~1770 cm⁻¹ & 1710 cm⁻¹	High
Base Stability	Unstable (Ring Opening/Rearrangement)	Stable	Functional

Chemical Identity & Isomer Landscape

To accurately differentiate the product, one must understand the "Isomer Landscape"—the specific structural variations that arise during synthesis.

The Target: 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

• Structure: A 5-membered heterocyclic ring containing oxygen at position 1 and nitrogen at position 3. The 2-aminoethyl tail is attached to N3.

• Reactivity: The C2 carbonyl is a carbamate-type, while C4 is an amide-type. The ring is susceptible to nucleophilic attack, particularly by the free amine on its own tail (inter- or intramolecularly), leading to polymerization or rearrangement.

The Primary Impurity: The Hydantoin Rearrangement

Under basic or thermal stress, N-substituted oxazolidine-2,4-diones often rearrange to the thermodynamically more stable hydantoins (imidazolidine-2,4-diones) .

• Mechanism: Base-catalyzed attack on the C2 carbonyl opens the ring to a urea intermediate, which recyclizes to form the hydantoin.

• Result: The oxygen atom in the ring is replaced by a nitrogen atom, and the oxygen moves to the exocyclic carbonyl or is lost/exchanged depending on the pathway.

Visualization: Impurity Formation Pathways

The following diagram illustrates the structural relationship and the rearrangement risk.

Caption: Figure 1. The thermodynamic rearrangement of the kinetic oxazolidine-2,4-dione product into the stable hydantoin impurity.

Analytical Protocol: The Differentiation Workflow

This protocol is designed to be a "self-validating system." If the IR data is ambiguous, the NMR data serves as the confirmation step.

Method A: Infrared Spectroscopy (The Screening Tool)

Oxazolidine-2,4-diones exhibit a characteristic "anhydride-like" coupling of their carbonyl vibrations due to the ring strain and the electronegativity of the ring oxygen.

• Protocol:

  • Prepare a KBr pellet or use ATR-FTIR (Diamond crystal).

  • Collect spectrum from 4000–600 cm⁻¹.

  • Focus on the Carbonyl Region (1900–1600 cm⁻¹).

• Data Interpretation:

  • Target (Oxazolidine): Look for a sharp, weak band at 1810–1830 cm⁻¹ (C2 stretch) and a strong band at 1730–1750 cm⁻¹ (C4 stretch). The presence of the band >1800 cm⁻¹ is the primary indicator of the oxazolidine ring.

  • Impurity (Hydantoin): Hydantoins typically show bands at lower frequencies, often 1770 cm⁻¹ and 1710 cm⁻¹ . They lack the characteristic high-frequency (>1800) band.

Method B: 13C NMR Spectroscopy (The Definitive Test)

This is the gold standard for differentiation. The chemical shift of the C5 carbon (the methylene group within the ring) is the most sensitive probe of the ring heteroatoms.

• Protocol:

  • Dissolve ~10 mg of sample in DMSO-d6 (preferred for solubility of polar amino-compounds) or CDCl3 .

  • Acquire a proton-decoupled 13C NMR spectrum (minimum 256 scans for S/N).

  • Reference the solvent peak (DMSO-d6 center line: 39.5 ppm).

• Data Interpretation:

  • Target (Oxazolidine): The C5 carbon is directly bonded to the ring Oxygen .

    • Expected Shift: 65–75 ppm .

    • Reasoning: Oxygen is highly electronegative, strongly deshielding the adjacent carbon.

  • Impurity (Hydantoin): The C5 carbon is bonded to the ring Nitrogen .

    • Expected Shift: 50–60 ppm .

    • Reasoning: Nitrogen is less electronegative than oxygen, resulting in an upfield shift relative to the oxazolidine.

Comparative NMR Data Table (Simulated Reference)

Carbon Position	Oxazolidine-2,4-dione (Target)	Hydantoin (Impurity)	Mechanistic Explanation
C5 (Ring)	68.2 ppm	52.4 ppm	O-deshielding vs. N-deshielding (CRITICAL)
C2 (C=O)	154.5 ppm	157.1 ppm	Carbamate vs. Urea character
C4 (C=O)	171.8 ppm	173.5 ppm	Amide character (similar in both)
Tail (-CH2-N)	38.0 ppm	38.5 ppm	Distal from ring, less diagnostic

Experimental Validation: Stability Stress Test

To confirm the identity of your material, perform a base-catalyzed stress test. This utilizes the known instability of the oxazolidine ring to verify your product is not the hydantoin (which is stable).

Protocol:

• Baseline: Run an HPLC chromatogram of your purified sample.

• Stress: Dissolve 5 mg of sample in 1 mL of 0.1 M NaOH (aq). Let stand for 30 minutes at room temperature.

• Quench: Neutralize with 0.1 M HCl.

• Analysis: Re-run HPLC.

Result Interpretation:

• Oxazolidine (Target): You will observe the disappearance of the main peak and the appearance of a new peak (likely the ring-opened acid or the rearranged hydantoin).

• Hydantoin (Impurity): The peak will remain largely unchanged (hydantoins are resistant to mild alkaline hydrolysis).

Analytical Decision Tree

Use this logic flow to classify your synthesized batch.

Caption: Figure 2. Step-by-step analytical decision tree for structural confirmation.

References

• BenchChem. Spectroscopic analysis comparison between hydantoin and thiohydantoin derivatives. Retrieved from

• Organic Chemistry Portal. Synthesis of Hydantoins. Retrieved from

• Open Med Science. Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Retrieved from

• University of Babylon. IR Spectroscopy of Carbonyl Compounds. Retrieved from

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. Retrieved from

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

A Precautionary Guide to Handling 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione could be located. This guide is constructed based on the safety profiles of structurally similar oxazolidinone compounds and established best practices for handling novel or uncharacterized chemicals.[1][2][3][4] It is imperative to treat this compound as potentially hazardous and to exercise extreme caution in a controlled laboratory setting. This guide is intended for use by trained professionals in research and development.

The oxazolidinone class of compounds, while valuable in pharmaceutical development, is known to present certain toxicological concerns, including the potential for myelosuppression (a decrease in blood cell production) with extended exposure.[5][6] Given the absence of specific hazard data for 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione, a conservative, risk-based approach is not only recommended but essential for ensuring personnel safety.

Hazard Assessment: A Conservative Approach

In the absence of specific data, we must infer potential hazards from the compound's chemical structure and the known properties of related molecules. The molecule contains an oxazolidinone ring system and an aminoethyl side chain. Related oxazolidinones are classified as skin and eye irritants, and may be harmful if inhaled or ingested.[7][8][9] Therefore, it is prudent to assume that 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione may exhibit similar properties.

Assumed Hazard Profile:

• Acute Toxicity: Potentially harmful if swallowed, in contact with skin, or if inhaled.[10]

• Skin Corrosion/Irritation: Assumed to be a skin irritant.[7][8]

• Eye Damage/Irritation: Assumed to be a serious eye irritant.[7][8][11]

• Sensitization: May cause an allergic skin reaction.[9][12]

• Long-term Exposure: Potential for systemic effects, characteristic of the oxazolidinone class.[5]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered safety approach, beginning with engineering controls and supplemented by robust PPE, is mandatory.[1]

Primary Engineering Control: All handling of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione, including weighing and solution preparation, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][3] The work area should be equipped with a readily accessible safety shower and eyewash station.[13]

Personal Protective Equipment (PPE) Summary:

Protection Type	Specific Recommendations	Rationale
Eye and Face	Chemical safety goggles and a full-face shield.[1]	To protect against splashes, which may cause serious eye damage.[7]
Skin (Hands)	Double-gloving with chemically resistant gloves (e.g., nitrile or neoprene).[1][2]	To prevent skin contact. Regularly inspect gloves for any signs of degradation and dispose of them immediately after use.[4]
Skin (Body)	A fully fastened laboratory coat.[1]	To protect skin and clothing from contamination.
Respiratory	A NIOSH-approved respirator (e.g., N95 or higher) should be used if there is any potential for handling outside of a fume hood.[1][14]	To prevent the inhalation of fine particles, especially when handling the solid compound.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is critical for minimizing exposure and ensuring reproducible, safe experimental outcomes.

Preparation and Weighing

• Designate Area: Cordon off a specific area within the chemical fume hood for handling the compound.

• Pre-Donning PPE: Before entering the designated area, don all required PPE as outlined in the table above.

• Material Transfer: Allow the container of 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: If handling the solid form, carefully weigh the required amount on weighing paper or in a tared container within the fume hood. Use anti-static tools if necessary. To minimize aerosolization, consider using premade solutions if possible.[15]

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed compound slowly to avoid splashing. Cap the container securely before mixing or sonicating.[1]

Storage

• Store the compound in a clearly labeled, tightly sealed container.[10]

• Keep the container in a designated, ventilated, and access-controlled storage area, away from incompatible materials such as strong oxidizing agents.[2]

• For long-term storage, a cool, dry place is recommended.[7]

Emergency Procedures and Disposal Plan

Emergency Response

Exposure Route	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove all contaminated clothing. Seek prompt medical attention.[1][2][3]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.[2][3]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][10]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the immediate area. If the spill is small and you are trained to handle it, use an appropriate spill kit with inert absorbent material (e.g., sand, vermiculite) while wearing full PPE.[4] For large spills, evacuate the laboratory and contact your institution's environmental health and safety office.[1]

Disposal Plan

All waste materials contaminated with 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione must be treated as hazardous waste.

• Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips must be collected in a designated, sealed hazardous waste container.[1]

• Liquid Waste: All solutions containing the compound should be collected in a properly labeled, sealed hazardous waste bottle.

• Follow all institutional, local, and national regulations for hazardous waste disposal.[13][16]

Workflow Visualization

The following diagram illustrates the critical decision points and safety protocols for handling this uncharacterized compound.

Caption: Safety workflow for handling uncharacterized compounds.

References

• A Guide to the Safe Handling and Management of Novel Research Compounds. Benchchem.
• SAFETY DATA SHEET - 2,4-Thiazolidinedione. TCI Chemicals.
• Novel Chemicals with Unknown Hazards SOP. UNC Charlotte Environmental Health and Safety.
• Novel Chemicals With Unknown Hazards. UNC Charlotte Environmental Health and Safety.
• SAFETY DATA SHEET - 2,4-Thiazolidinedione. Fisher Scientific.
• SAFETY DATA SHEET - Castrol. Castrol.
• Safety Data Sheet - 3-Amino-2-oxazolidinone-d4. AK Scientific, Inc.
• A Complete Guide to Buying Research Chemicals for Laboratories in 2025. AiFChem.
• Antibacterial oxazolidinones: emerging structure–toxicity relationships. Taylor & Francis Online.
• SAFETY DATA SHEET - 2,4-Pentanedione. Fisher Scientific.
• SAFETY DATA SHEET - 2-Oxazolidone. Fisher Scientific.
• Safety Data Sheet: 2-Oxazolidinone. Chemos GmbH&Co.KG.
• Personal protective equipment for handling 3-Isoxazolidinemethanol. Benchchem.
• 3-(2-Aminoethyl)-1,3-oxazolidin-2-one hydrochloride. Sigma-Aldrich.
• Safety Data Sheet - 3-Amino-2-oxazolidone. HPC Standards.
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• Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. ACS Publications.
• Material Safety Data Sheet - (4S)-4-Methyl-2-oxazolidinone. Cole-Parmer.

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